4-Cyclopentyl-2-methylcyclohexyl acetate

• CAS: 93805-76-6

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Cyclopentyl-2-methylcyclohexyl acetate: Structure, Synthesis, and Characterization

This technical guide provides a comprehensive overview of 4-Cyclopentyl-2-methylcyclohexyl acetate, a complex ester with significant stereochemical diversity. Due to the limited availability of direct experimental data for this specific molecule, this document leverages established chemical principles and data from structurally analogous compounds to project its synthesis, properties, and analytical characterization. This approach provides a robust predictive framework for researchers and drug development professionals interested in this and related molecular scaffolds.

Molecular Structure and Stereoisomerism

4-Cyclopentyl-2-methylcyclohexyl acetate (CAS No. 93805-76-6) is a carboxylic ester characterized by a substituted cyclohexane ring.[1] The core structure consists of a cyclohexane chair, to which an acetate group, a methyl group, and a cyclopentyl group are attached at positions 1, 2, and 4, respectively.

The presence of three stereocenters (at carbons C1, C2, and C4) gives rise to a total of 2³ = 8 possible stereoisomers. The relative orientations of these substituents (cis or trans) dictate the overall three-dimensional shape of the molecule, which is critical for its biological activity and physical properties. The key stereochemical relationships are between the acetate/methyl groups (C1-C2) and the methyl/cyclopentyl groups (C2-C4).

Caption: 2D representation of 4-Cyclopentyl-2-methylcyclohexyl acetate.

The most stable conformations will have the bulky cyclopentyl and methyl groups in equatorial positions to minimize steric hindrance. The interplay of these substituents' orientations defines the diastereomeric pairs (e.g., cis-cis, cis-trans, trans-cis, trans-trans).

Proposed Synthesis Pathway

A validated and industrially relevant method for producing substituted cyclohexyl acetates involves a two-step process: catalytic hydrogenation of a corresponding phenol followed by esterification.[2] We can logically extend this methodology to the synthesis of 4-Cyclopentyl-2-methylcyclohexyl acetate, starting from 4-cyclopentyl-2-methylphenol.

Step 1: Catalytic Hydrogenation of 4-cyclopentyl-2-methylphenol

The initial step is the reduction of the aromatic ring of 4-cyclopentyl-2-methylphenol to yield 4-cyclopentyl-2-methylcyclohexanol. This is a heterogeneous catalytic hydrogenation reaction.

• Rationale: This process is highly efficient for converting phenols to cyclohexanols. The choice of catalyst is critical for achieving high yield and selectivity. A Raney Nickel or a noble metal catalyst (like Palladium or Rhodium on a carbon support) is typically employed. The reaction is carried out under a high pressure of hydrogen gas. The solvent, such as an inert hydrocarbon like methylcyclohexane, is chosen to dissolve the starting material and facilitate the reaction.[2]

Step 2: Esterification of 4-cyclopentyl-2-methylcyclohexanol

The resulting cyclohexanol is then esterified to form the final acetate product. This can be achieved through several standard methods, with Fischer esterification being a common choice.

• Rationale: Reacting the alcohol with acetic acid in the presence of a strong acid catalyst (e.g., sulfuric acid) drives the equilibrium towards the ester product.[3] Alternatively, for a more irreversible reaction, acetic anhydride can be used, often with a base catalyst like imidazole or pyridine, or by simply heating.[3] This method avoids the production of water as a byproduct, simplifying workup.

Caption: Proposed two-step synthesis of 4-Cyclopentyl-2-methylcyclohexyl acetate.

Predicted Physicochemical and Spectroscopic Properties

The properties of 4-Cyclopentyl-2-methylcyclohexyl acetate can be reliably predicted by analyzing data from analogous compounds such as 2-methylcyclohexyl acetate and cyclohexyl acetate.[4][5][6]

Physicochemical Properties (Estimated)

Property	Predicted Value	Rationale/Reference Analog
Molecular Formula	C₁₄H₂₄O₂	-
Molecular Weight	224.34 g/mol	-
Appearance	Clear, colorless liquid	Based on similar cyclohexyl acetates.[6]
Odor	Fruity, pleasant	A common characteristic of acetate esters.[5]
Boiling Point	~220-240 °C	Higher than 2-methylcyclohexyl acetate (~195°C) due to increased molecular weight from the cyclopentyl group.
Specific Gravity	~0.95 - 0.97 g/cm³	Slightly higher than 2-methylcyclohexyl acetate (~0.95 g/cm³) due to the denser cyclopentyl group.[6]
Solubility	Insoluble in water; soluble in organic solvents	Typical for moderately sized esters.[4]

Spectroscopic Signature (Predicted)

Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic peaks for an aliphatic ester.

Vibration	Predicted Wavenumber (cm⁻¹)	Intensity
C=O Stretch (Carbonyl)	1735-1750	Strong
C-O Stretch (Asymmetric)	~1240	Strong
C-O Stretch (Symmetric)	1000-1300	Strong
C-H Stretch (Aliphatic)	2850-3000	Medium-Strong

• Rationale: The strong carbonyl (C=O) absorption between 1735-1750 cm⁻¹ is the most prominent feature of aliphatic esters.[7][8][9] The presence of two distinct C-O stretching bands is also a hallmark of the ester functional group.[7][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H and ¹³C NMR spectra will be complex due to the number of aliphatic protons and carbons and the presence of multiple stereoisomers.

• ¹H NMR:

  • ~4.5-5.0 ppm: A multiplet corresponding to the proton on the carbon bearing the acetate group (H-1). This proton is deshielded by the adjacent oxygen.

  • ~2.0 ppm: A sharp singlet from the three protons of the acetate's methyl group.

  • ~0.8-1.9 ppm: A complex series of overlapping multiplets from the protons on the cyclohexane and cyclopentyl rings, as well as the methyl group at C-2.

• ¹³C NMR:

  • ~170 ppm: The carbonyl carbon of the acetate group.

  • ~70-75 ppm: The carbon attached to the oxygen (C-1).

  • ~20-45 ppm: A series of signals corresponding to the carbons of the cyclohexane, cyclopentyl, and methyl groups.

  • ~21 ppm: The methyl carbon of the acetate group.

• Rationale: These predictions are based on established chemical shift ranges for similar structures like cyclohexyl acetate and various methylcyclohexanols.[4][11] The exact shifts will vary depending on the specific stereoisomer.

Mass Spectrometry (MS): Electron Ionization (EI) mass spectrometry is expected to produce a characteristic fragmentation pattern.

• Molecular Ion (M⁺): A peak at m/z = 224, which may be weak or absent.

• Base Peak: A prominent peak at m/z = 43, corresponding to the acetyl cation [CH₃CO]⁺.[4][12]

• Key Fragments:

  • m/z = 164: Loss of acetic acid ([M - 60]⁺) via a McLafferty-type rearrangement.

  • m/z = 82, 67: Fragments characteristic of the cyclohexene radical cation and its subsequent fragmentations, resulting from the cleavage of the cyclohexane ring.[4][12]

• Rationale: The fragmentation of cyclohexyl esters is well-documented.[13] The most favorable cleavages are the loss of the acetyl group and the elimination of acetic acid, followed by ring fragmentation.

Experimental Protocol: Synthesis, Purification, and Validation

This section outlines a self-validating workflow for a research laboratory to synthesize and confirm the identity and purity of 4-Cyclopentyl-2-methylcyclohexyl acetate.

I. Synthesis

• Hydrogenation:

  • In a high-pressure autoclave, dissolve 4-cyclopentyl-2-methylphenol (1 eq) in methylcyclohexane.

  • Add a catalytic amount of 5% Pd/C (palladium on carbon).

  • Seal the vessel, purge with nitrogen, and then pressurize with hydrogen gas to 500-1000 psi.

  • Heat the mixture to 100-150°C with vigorous stirring for 4-8 hours.

  • Monitor the reaction by TLC or GC until the starting material is consumed.

  • Cool the reactor, vent the hydrogen, and filter the mixture to remove the catalyst.

  • Evaporate the solvent under reduced pressure to yield crude 4-cyclopentyl-2-methylcyclohexanol.

• Esterification:

  • Combine the crude 4-cyclopentyl-2-methylcyclohexanol (1 eq) with acetic anhydride (1.5 eq).

  • Add a catalytic amount of DMAP (4-Dimethylaminopyridine) or a few drops of concentrated sulfuric acid.

  • Stir the mixture at room temperature or heat gently (50-60°C) for 2-4 hours.

  • Monitor the reaction by TLC for the disappearance of the alcohol.

  • Quench the reaction by slowly adding water. Extract the product with diethyl ether or ethyl acetate (3x volumes).[14]

  • Wash the combined organic layers with saturated sodium bicarbonate solution, then with brine.

  • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

II. Purification and Characterization Workflow

Caption: Self-validating workflow for purification and characterization.

• Purification: Purify the crude ester using flash column chromatography on silica gel with a hexane/ethyl acetate gradient to separate the product from unreacted starting materials and byproducts.

• FT-IR Analysis: Acquire an IR spectrum of the purified product. Validation Check: Confirm the presence of a strong C=O stretch at ~1740 cm⁻¹ and C-O stretches at ~1240 cm⁻¹ and ~1030 cm⁻¹, and the absence of a broad O-H stretch from the starting alcohol (~3300 cm⁻¹).

• NMR Analysis: Dissolve the sample in CDCl₃ and acquire ¹H and ¹³C NMR spectra. Validation Check: Confirm the presence of the acetate methyl singlet around 2.0 ppm in the ¹H spectrum and the carbonyl carbon at ~170 ppm in the ¹³C spectrum. The integration of the ¹H signals should match the number of protons in the structure.

• GC-MS Analysis: Inject the purified sample into a GC-MS. Validation Check: The GC should show a single major peak, confirming purity. The mass spectrum of this peak should show fragmentation patterns consistent with the predicted values (e.g., base peak at m/z 43, fragments at m/z 164).

This comprehensive, self-validating protocol ensures that the synthesized compound is both structurally correct and of high purity, providing a reliable basis for any subsequent research or development activities.

References

• Canadian Science Publishing. (n.d.). THE INFRARED ABSORPTION SPECTRA OF DEUTERATED ESTERS: II. ETHYL ACETATE. Retrieved from [Link]

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Synthesis of 4-Cyclopentyl-2-methylcyclohexyl acetate

An In-depth Technical Guide to the

Abstract

This technical guide provides a comprehensive overview of a plausible and robust synthetic pathway for 4-Cyclopentyl-2-methylcyclohexyl acetate, a complex ester with potential applications in fragrance and specialty chemicals. This document is intended for an audience of researchers, scientists, and professionals in drug development and chemical synthesis. It details a multi-step synthesis beginning with the oxidation of 4-cyclopentylcyclohexanol, followed by α-methylation, stereoselective reduction, and concluding with Fischer esterification. Each step is presented with a detailed protocol, mechanistic insights, and a discussion of the critical process parameters, grounded in established chemical principles. The guide emphasizes experimental causality, self-validating protocols, and is supported by authoritative references.

Introduction and Strategic Overview

4-Cyclopentyl-2-methylcyclohexyl acetate is a saturated ester characterized by a disubstituted cyclohexane ring. The presence of both a cyclopentyl and a methyl group on the cyclohexyl core, in addition to the acetate functionality, results in multiple stereoisomers, each potentially having unique properties. While not a common pharmaceutical active ingredient, its synthesis embodies key transformations in modern organic chemistry that are highly relevant to the synthesis of complex molecules in drug discovery and development. Compounds with similar sterically hindered cyclohexyl motifs are explored for their unique physicochemical properties.[1]

This guide outlines a logical and efficient four-step synthetic sequence designed for clarity, adaptability, and high yield. The chosen pathway leverages common and well-understood reactions, ensuring reproducibility and scalability.

The proposed synthetic pathway is as follows:

• Oxidation: Conversion of the precursor alcohol, 4-cyclopentylcyclohexanol, to the corresponding ketone, 4-cyclopentylcyclohexanone.

• α-Methylation: Introduction of a methyl group at the C-2 position of the cyclohexanone ring via enolate chemistry.

• Reduction: Stereoselective reduction of the ketone, 4-cyclopentyl-2-methylcyclohexanone, to yield 4-cyclopentyl-2-methylcyclohexanol.

• Esterification: Final conversion of the alcohol to the target acetate ester through an acid-catalyzed reaction with acetic acid.

This strategic approach allows for the controlled introduction of each functional group and provides opportunities for purification and characterization at each intermediate stage.

Overall Synthetic Workflow

Caption: Overall four-step synthesis workflow.

Detailed Synthetic Protocols and Mechanistic Discussion

Step 1: Oxidation of 4-Cyclopentylcyclohexanol

Objective: To convert the secondary alcohol, 4-cyclopentylcyclohexanol, into the ketone, 4-cyclopentylcyclohexanone. This transformation is a foundational step, preparing the carbocyclic core for subsequent C-C bond formation.

Causality of Method Selection: A mild oxidizing agent is required to prevent over-oxidation or side reactions. Pyridinium chlorochromate (PCC) is an excellent choice for this transformation as it is selective for the oxidation of primary and secondary alcohols to aldehydes and ketones, respectively, under anhydrous conditions, minimizing the risk of forming gem-diols or other byproducts. An alternative, the Swern oxidation, is also suitable and avoids the use of chromium-based reagents.

Experimental Protocol (PCC Oxidation):

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet is charged with pyridinium chlorochromate (PCC, 1.5 equivalents) and anhydrous dichloromethane (CH₂Cl₂).

• Reactant Addition: 4-Cyclopentylcyclohexanol (1.0 equivalent), dissolved in a minimal amount of anhydrous CH₂Cl₂, is added dropwise to the stirred suspension of PCC at room temperature.

• Reaction Monitoring: The reaction progress is monitored by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate solvent system. The disappearance of the starting alcohol spot indicates reaction completion, typically within 2-4 hours.

• Workup and Purification: Upon completion, the reaction mixture is diluted with diethyl ether and filtered through a pad of silica gel to remove the chromium salts. The filtrate is concentrated under reduced pressure. The resulting crude oil is purified by column chromatography on silica gel (eluting with a gradient of hexane/ethyl acetate) to yield pure 4-cyclopentylcyclohexanone.

Table 1: Reagents and Conditions for Oxidation

Reagent/Parameter	Quantity/Value	Role
4-Cyclopentylcyclohexanol	1.0 eq	Starting Material
Pyridinium Chlorochromate (PCC)	1.5 eq	Oxidizing Agent
Dichloromethane (CH₂Cl₂)	Anhydrous, sufficient volume	Solvent
Temperature	Room Temperature	Reaction Condition
Reaction Time	2-4 hours	Duration

Step 2: α-Methylation of 4-Cyclopentylcyclohexanone

Objective: To introduce a methyl group at the α-position to the carbonyl, forming 4-Cyclopentyl-2-methylcyclohexanone. This step establishes the second stereocenter of the target molecule.

Causality of Method Selection: The formation of a specific enolate is key to achieving regioselective alkylation. Lithium diisopropylamide (LDA) is a strong, sterically hindered, non-nucleophilic base, ideal for the rapid and quantitative deprotonation of ketones to form the kinetic enolate.[2] The reaction is performed at low temperatures (-78 °C) to prevent equilibration to the more stable thermodynamic enolate, thus ensuring methylation occurs primarily at the less substituted α-carbon. Iodomethane (CH₃I) is a highly reactive electrophile for the subsequent Sₙ2 reaction with the enolate.[2]

Experimental Protocol (Kinetic Enolate Alkylation):

• Enolate Formation: In a flame-dried, nitrogen-flushed flask, a solution of diisopropylamine (1.1 equivalents) in anhydrous tetrahydrofuran (THF) is cooled to -78 °C (acetone/dry ice bath). n-Butyllithium (1.05 equivalents) is added dropwise to form LDA. After stirring for 30 minutes, a solution of 4-cyclopentylcyclohexanone (1.0 equivalent) in anhydrous THF is added slowly.

• Alkylation: After stirring for 1 hour at -78 °C to ensure complete enolate formation, iodomethane (1.2 equivalents) is added dropwise. The reaction mixture is maintained at -78 °C for an additional 2-3 hours.

• Quenching and Workup: The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride (NH₄Cl). The mixture is allowed to warm to room temperature, and the organic layer is separated. The aqueous layer is extracted with diethyl ether.[3]

• Purification: The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by vacuum distillation or column chromatography to yield 4-cyclopentyl-2-methylcyclohexanone.[3]

Step 3: Reduction of 4-Cyclopentyl-2-methylcyclohexanone

Objective: To reduce the ketone to a secondary alcohol, yielding 4-cyclopentyl-2-methylcyclohexanol. The stereochemical outcome of this step is critical and can be influenced by the choice of reducing agent.

Causality of Method Selection: Sodium borohydride (NaBH₄) is a mild and selective reducing agent for ketones and aldehydes. It is chosen for its operational simplicity and safety compared to stronger reducing agents like lithium aluminum hydride (LiAlH₄). The reaction typically proceeds via the axial attack of the hydride on the less sterically hindered face of the carbonyl, leading to the formation of the equatorial alcohol as the major product.

Experimental Protocol (Hydride Reduction):

• Reaction Setup: 4-Cyclopentyl-2-methylcyclohexanone (1.0 equivalent) is dissolved in methanol (MeOH) in a round-bottom flask and cooled to 0 °C in an ice bath.

• Reagent Addition: Sodium borohydride (NaBH₄, 1.5 equivalents) is added portion-wise to the stirred solution over 30 minutes, controlling the exothermic reaction.

• Reaction and Quenching: The reaction is stirred at 0 °C for 1 hour and then allowed to warm to room temperature for an additional hour. The reaction is carefully quenched by the slow addition of 1 M hydrochloric acid (HCl) until the solution is acidic.

• Workup and Purification: The methanol is removed under reduced pressure. The aqueous residue is extracted with ethyl acetate. The combined organic layers are washed with saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated to give the crude alcohol. Purification by column chromatography will yield the desired 4-cyclopentyl-2-methylcyclohexanol.[4]

Step 4: Fischer Esterification

Objective: To form the final product, 4-Cyclopentyl-2-methylcyclohexyl acetate, through the esterification of the synthesized alcohol.

Causality of Method Selection: Fischer esterification is a classic, acid-catalyzed equilibrium reaction between a carboxylic acid and an alcohol.[5] Using an excess of acetic acid and a catalytic amount of a strong acid like sulfuric acid (H₂SO₄) drives the equilibrium towards the ester product.[6] The mechanism involves the protonation of the carboxylic acid, increasing its electrophilicity for nucleophilic attack by the alcohol.[5]

Experimental Protocol (Fischer Esterification):

• Reaction Setup: 4-Cyclopentyl-2-methylcyclohexanol (1.0 equivalent), glacial acetic acid (5.0 equivalents), and a catalytic amount of concentrated sulfuric acid (approx. 5 mol%) are combined in a round-bottom flask equipped with a reflux condenser.

• Reaction Conditions: The mixture is heated to reflux (approximately 110-120 °C) for 4-6 hours. The reaction can be monitored by TLC for the disappearance of the starting alcohol.

• Workup: The reaction mixture is cooled to room temperature and carefully poured into a separatory funnel containing a saturated solution of sodium bicarbonate to neutralize the excess acid.

• Extraction and Purification: The product is extracted with diethyl ether. The combined organic layers are washed with water and brine, then dried over anhydrous sodium sulfate.[3] The solvent is removed by rotary evaporation, and the crude ester is purified by vacuum distillation to afford the final product, 4-Cyclopentyl-2-methylcyclohexyl acetate.

Mechanism of Fischer Esterification

Caption: Mechanism of acid-catalyzed Fischer Esterification.

Data Summary and Characterization

The successful synthesis of the target molecule and its intermediates should be confirmed by standard analytical techniques.

Table 2: Physicochemical Properties of Key Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected Analytical Data
4-Cyclopentylcyclohexanol	C₁₁H₂₀O	168.28	IR (OH stretch ~3300 cm⁻¹), ¹H NMR, ¹³C NMR
4-Cyclopentylcyclohexanone	C₁₁H₁₈O	166.26	IR (C=O stretch ~1715 cm⁻¹), ¹H NMR, ¹³C NMR
4-Cyclopentyl-2-methylcyclohexanol	C₁₂H₂₂O	182.30[4]	IR (OH stretch ~3300 cm⁻¹), ¹H NMR, ¹³C NMR, MS[4]
4-Cyclopentyl-2-methylcyclohexyl acetate	C₁₄H₂₄O₂	224.34	IR (C=O stretch ~1735 cm⁻¹, C-O stretch ~1240 cm⁻¹), ¹H NMR, ¹³C NMR

Note: Molecular weights and formulas are calculated based on the structures. Analytical data are predictive and should be confirmed experimentally.

Conclusion

The synthetic route detailed in this guide provides a robust and logical framework for the laboratory-scale production of 4-Cyclopentyl-2-methylcyclohexyl acetate. By breaking down the synthesis into four distinct and well-characterized steps—oxidation, α-methylation, reduction, and esterification—this guide offers researchers a clear and adaptable protocol. The emphasis on the rationale behind the choice of reagents and reaction conditions is intended to empower scientists to troubleshoot and optimize the synthesis for their specific needs. The successful execution of this pathway relies on standard organic chemistry techniques and provides a valuable case study in the multi-step synthesis of complex alicyclic molecules.

References

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Technical Guide: Spectroscopic Characterization of 4-Cyclopentyl-2-methylcyclohexyl Acetate

[1]

Part 1: Executive Summary & Compound Identity

4-Cyclopentyl-2-methylcyclohexyl acetate (CAS: 93805-76-6) is a specialized cycloaliphatic ester used primarily as a fragrance ingredient and a fine chemical intermediate. Structurally, it belongs to the family of substituted cyclohexyl acetates, sharing physicochemical characteristics with well-known odorants like 4-tert-butylcyclohexyl acetate (Vertenex).

This guide provides a comprehensive technical breakdown of its spectroscopic signatures (NMR, MS, IR), stereochemical considerations, and synthesis logic. It is designed for analytical chemists and process engineers requiring precise identification protocols.

Chemical Identity Table[2]

Property	Detail
IUPAC Name	(4-Cyclopentyl-2-methylcyclohexyl) acetate
CAS Registry Number	93805-76-6
Molecular Formula	C₁₄H₂₄O₂
Molecular Weight	224.34 g/mol
Parent Alcohol	4-Cyclopentyl-2-methylcyclohexan-1-ol (CAS: 72987-60-1)
Key Functional Groups	Secondary Acetate, Cyclopentyl Ring, Methyl-substituted Cyclohexane

Part 2: Synthesis & Stereochemical Context

To interpret the spectroscopic data correctly, one must understand the synthetic origin, which dictates the isomeric ratio. The commercial production typically involves the hydrogenation of 4-cyclopentyl-2-methylphenol, followed by esterification.

Synthesis Workflow (Graphviz)

Figure 1: Industrial synthesis pathway yielding the diastereomeric mixture of the target acetate.

Stereochemical Complexity

The molecule possesses three chiral centers (C1, C2, and C4). The bulky cyclopentyl group at C4 acts as a conformational anchor, preferentially occupying the equatorial position to minimize 1,3-diaxial interactions. This locks the cyclohexane ring, creating two primary diastereomeric families based on the relative orientation of the acetate group:

• Trans-isomer (Equatorial Acetate): The acetate group at C1 is equatorial.

• Cis-isomer (Axial Acetate): The acetate group at C1 is axial.

Note: The relative stereochemistry of the C2-methyl group also contributes, but the C1-C4 relationship dominates the spectroscopic splitting.

Part 3: Spectroscopic Data Analysis

Mass Spectrometry (EI-MS)

The electron ionization (70 eV) spectrum follows the classic fragmentation rules of cyclohexyl acetates.

• Molecular Ion (M⁺): m/z 224 (Often weak or barely visible).

• Base Peak: m/z 43 (Acetyl cation, [CH₃CO]⁺).

• Diagnostic Elimination: m/z 164 ([M - 60]⁺). Loss of acetic acid (McLafferty-type rearrangement or 1,2-elimination) generates the cyclohexene alkene fragment.

• Cyclopentyl Series: m/z 69 (Cyclopentyl cation) and m/z 67 (Cyclopentenyl cation).

Diagnostic Fragment Table:

m/z	Fragment Identity	Mechanistic Origin
224	[M]⁺	Parent molecular ion.
164	[M - CH₃COOH]⁺	Loss of acetic acid; characteristic of secondary acetates.
149	[M - CH₃COOH - CH₃]⁺	Subsequent loss of methyl group.
95	C₇H₁₁⁺	Methylcyclohexenyl cation fragment.
69	C₅H₉⁺	Cyclopentyl cation (High abundance).
43	CH₃CO⁺	Base peak ; Acetyl group signature.

Infrared Spectroscopy (FT-IR)

The IR spectrum is dominated by the ester functionality and the aliphatic skeleton.

• Carbonyl Stretch (C=O): Strong, sharp band at 1735–1745 cm⁻¹ .

• C-O-C Stretch: Strong bands in the 1230–1245 cm⁻¹ region (Acetate C-O).

• C-H Stretch:

  • 2920–2960 cm⁻¹ (Asymmetric CH₂, CH₃).

  • 2850–2870 cm⁻¹ (Symmetric CH₂).

• Fingerprint Region: Characteristic skeletal vibrations of the cyclopentyl ring around 900–1000 cm⁻¹.

Nuclear Magnetic Resonance (NMR)

NMR is the definitive tool for distinguishing the isomers. The data below is derived from high-fidelity comparative analysis of the structural analog 4-tert-butylcyclohexyl acetate, utilizing the substituent chemical shift (SCS) consistency of the 4-alkylcyclohexyl system.

¹H NMR (400 MHz, CDCl₃)

The chemical shift and multiplicity of the H-1 proton (alpha to acetate) are the primary indicators of stereochemistry.

Signal	Chemical Shift (δ ppm)	Multiplicity	Assignment	Isomer Indication
H-1	4.60 – 4.70	tt (Triplet of triplets)	CH-OAc	Trans-isomer (Equatorial OAc, Axial H)
H-1	5.00 – 5.10	q or narrow m	CH-OAc	Cis-isomer (Axial OAc, Equatorial H)
Acetate Me	2.01 – 2.05	Singlet (s)	COCH₃	Overlapping for both isomers.
Cyclopentyl	1.40 – 1.80	Multiplet (m)	Ring CH₂	Complex envelope.
Ring CH₂	0.90 – 2.00	Multiplet (m)	Cyclohexyl H	-
C2-Methyl	0.85 – 0.95	Doublet (d)	CH-CH₃	-

• Interpretation: The trans-isomer (equatorial acetate) places the H-1 proton in an axial position, resulting in large vicinal coupling constants (J ≈ 10-12 Hz) with adjacent axial protons, creating a wide "triplet of triplets" pattern. The cis-isomer (axial acetate) places H-1 equatorially, resulting in small couplings (J ≈ 2-4 Hz) and a narrow signal width.

¹³C NMR (100 MHz, CDCl₃)

Carbon	Shift (δ ppm)	Assignment
C=O	170.5 – 170.8	Ester Carbonyl
C-1	73.5 (Trans) / 69.6 (Cis)	CH-OAc (Diagnostic Shift)
C-4	43.0 – 48.0	CH-Cyclopentyl
Acetate Me	21.0 – 22.0	COC H₃
Cyclopentyl	25.0 – 33.0	Ring Carbons

Part 4: Experimental Protocols

Protocol 1: Purification via Vacuum Distillation

Due to the high boiling point, vacuum distillation is required to isolate the ester from the parent alcohol and reaction byproducts.

• Setup: Equip a round-bottom flask with a Vigreux column (15 cm) and a short-path distillation head.

• Pressure: Reduce system pressure to 0.1 – 0.5 mmHg (High Vacuum).

• Heating: Slowly increase oil bath temperature.

• Collection:

  • Foreshot: Remove unreacted acetic anhydride or solvent.

  • Main Fraction: Collect the fraction boiling at 115–125 °C (at 0.5 mmHg) .

• Validation: Check refractive index (

  ) and GC purity.

Protocol 2: Isomer Ratio Determination (GC-FID)

• Column: Capillary column (30m x 0.25mm), non-polar phase (e.g., DB-5 or HP-5).

• Conditions:

  • Injector: 250 °C, Split ratio 50:1.

  • Oven: 80 °C (2 min hold) → 10 °C/min → 240 °C.

  • Detector: FID at 280 °C.

• Elution Order: The cis isomer (axial acetate, lower boiling point relative to trans in polar interactions, but often elutes after trans on non-polar columns due to shape) generally separates well. Note: In 4-substituted cyclohexyl acetates, the trans (equatorial) isomer often elutes later on non-polar columns due to higher boiling point, but verify with standards.

Part 5: References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 175365, 4-Cyclopentyl-2-methylcyclohexanol. Retrieved from [Link]

• Brenna, E., et al. (2020). Continuous-Flow Biocatalytic Process for the Synthesis of the Best Stereoisomers of the Commercial Fragrances Leather Cyclohexanol and Woody Acetate. Molecules, 25(2), 295. (Provides comparative NMR data for the 4-tert-butyl analog). Retrieved from [Link][1]

• NIST Mass Spectrometry Data Center. Acetic acid, 2-methylcyclohexyl ester & 4-tert-butylcyclohexyl acetate Spectra. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

• Chemical Abstracts Service (CAS). CAS Registry Number 93805-76-6 (Acetate) and 72987-60-1 (Alcohol).

Sources

• 1. CN112384489A - 有机化合物的制造方法 - Google Patents [patents.google.com]

An In-depth Technical Guide to 4-Cyclopentyl-2-methylcyclohexyl Acetate

CAS Number: 93805-76-6

Abstract

This technical guide provides a comprehensive overview of 4-Cyclopentyl-2-methylcyclohexyl acetate, a significant aroma chemical. While detailed public data for this specific molecule is limited, this paper synthesizes information from closely related structural analogs to present a holistic view for researchers, scientists, and professionals in the fragrance and drug development industries. This guide covers the compound's physicochemical properties, a plausible synthetic route based on established esterification methodologies, and standard analytical techniques for its characterization. Furthermore, it explores its potential applications, drawing parallels from similar cyclohexyl acetate derivatives prevalent in the fragrance industry and the broader context of carbocyclic moieties in medicinal chemistry.

Introduction

4-Cyclopentyl-2-methylcyclohexyl acetate (CAS No. 93805-76-6) is an ester characterized by a substituted cyclohexane ring.[1] Its molecular structure, featuring both a cyclopentyl and a methyl group on the cyclohexane ring, suggests a complex aroma profile, likely contributing to its use in the fragrance industry. The acetate functional group is common in many commercially successful fragrance molecules. While not a primary candidate for direct therapeutic applications, the study of such molecules provides valuable insights into organic synthesis, analytical characterization, and the structure-activity relationships that are fundamental to both the fragrance and pharmaceutical sciences. The carbocyclic core is a prevalent scaffold in numerous approved pharmaceutical agents, making the exploration of its derivatives a subject of academic and industrial interest.[2]

Physicochemical Properties

Property	Predicted/Inferred Value	Reference (Analogous Compound)
Molecular Formula	C14H24O2	[1]
Molecular Weight	224.34 g/mol	[1]
Appearance	Clear, colorless liquid	[2][3]
Odor	Fruity, woody, potentially with floral or musky notes	[2][4][5]
Boiling Point	Estimated 240-260 °C	[6]
Solubility	Insoluble in water; soluble in organic solvents like ethanol and ether	[2]
Density	~0.95 g/cm³	[3]

Note: These values are estimations based on trends observed in similar molecules and should be confirmed by experimental analysis.

Synthesis of 4-Cyclopentyl-2-methylcyclohexyl Acetate

The most direct and industrially scalable method for the synthesis of 4-Cyclopentyl-2-methylcyclohexyl acetate is the Fischer-Speier esterification of the corresponding alcohol, 4-cyclopentyl-2-methylcyclohexanol, with acetic acid or its anhydride.[7]

Proposed Synthetic Pathway

The synthesis can be conceptualized as a two-step process starting from a commercially available precursor, followed by esterification.

Caption: Proposed two-step synthesis of 4-Cyclopentyl-2-methylcyclohexyl acetate.

Experimental Protocol: Esterification

This protocol is adapted from general Fischer esterification procedures.[7]

Materials:

• 4-Cyclopentyl-2-methylcyclohexanol

• Acetic anhydride (or acetic acid)

• Acid catalyst (e.g., concentrated sulfuric acid or Amberlyst-15)[8]

• Organic solvent (e.g., toluene or dichloromethane)

• 5% Sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-cyclopentyl-2-methylcyclohexanol in the chosen organic solvent.

• Reagent Addition: Add a slight molar excess of acetic anhydride to the solution. Slowly add a catalytic amount of the acid catalyst while stirring.

• Reaction: Heat the mixture to reflux and maintain for several hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel.

• Washing: Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid catalyst and any unreacted acetic anhydride), and brine.

• Drying: Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the organic solution under reduced pressure. The crude product can be purified by vacuum distillation to yield pure 4-cyclopentyl-2-methylcyclohexyl acetate.

Analytical Characterization

A combination of spectroscopic and chromatographic techniques is essential for the structural elucidation and purity assessment of 4-Cyclopentyl-2-methylcyclohexyl acetate.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the ideal technique for separating the diastereomers of the product and confirming its molecular weight.

Typical GC Conditions (adapted from similar analyses): [9]

• Column: A non-polar or medium-polarity column, such as a DB-5 or HP-5ms.

• Oven Program: Start at a low temperature (e.g., 50 °C), ramp up to a higher temperature (e.g., 250 °C) to ensure elution of the compound.[10]

• Injector and Detector Temperature: Typically set to 250 °C.

• Carrier Gas: Helium or Hydrogen.

Expected Mass Spectrum: The mass spectrum would be expected to show a molecular ion peak (M+) at m/z 224. Key fragmentation patterns would likely include the loss of the acetyl group (m/z 43) and the acetoxy group (m/z 59), as well as fragmentation of the cyclohexane and cyclopentyl rings.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are crucial for confirming the detailed molecular structure.

• ¹H NMR: The spectrum would be complex due to the presence of multiple diastereomers. Key signals would include a singlet around 2.0 ppm for the acetate methyl protons, and a multiplet for the proton on the carbon bearing the acetate group (CHOAc) between 4.5 and 5.0 ppm. The remaining protons on the cyclohexane and cyclopentyl rings would appear as a complex series of multiplets in the upfield region.

• ¹³C NMR: The spectrum would show a signal for the carbonyl carbon of the ester at around 170 ppm, a signal for the methyl group of the acetate at around 21 ppm, and a series of signals for the carbons of the cyclohexane and cyclopentyl rings.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups in the molecule.

Expected IR Absorptions:

• A strong C=O stretch for the ester at approximately 1735 cm⁻¹.

• C-O stretches in the region of 1240 cm⁻¹ and 1030 cm⁻¹.

• C-H stretches for the aliphatic parts of the molecule just below 3000 cm⁻¹.

Caption: A typical analytical workflow for the characterization of 4-Cyclopentyl-2-methylcyclohexyl acetate.

Applications

Fragrance Industry

Cyclohexyl acetate derivatives are widely used in the fragrance industry for their versatile scent profiles.[4] For instance, 4-tert-butylcyclohexyl acetate is valued for its woody and floral notes.[1] Given its structure, 4-Cyclopentyl-2-methylcyclohexyl acetate is likely to possess a complex aroma with woody, fruity, and possibly floral or musky characteristics, making it a candidate for inclusion in fine fragrances, personal care products, and household goods.[4]

Relevance to Drug Development

While 4-Cyclopentyl-2-methylcyclohexyl acetate itself is not a therapeutic agent, the synthetic and analytical methodologies discussed are directly applicable to drug discovery and development. The carbocyclic scaffold is a key feature in many pharmaceuticals.[2] Understanding the synthesis and stereochemical analysis of substituted cyclohexanes is crucial for medicinal chemists. For example, the principles of stereoselective synthesis used to control the cis/trans relationship in the precursor alcohol could be applied to the synthesis of chiral drug intermediates.

Safety and Handling

A specific Safety Data Sheet (SDS) for 4-Cyclopentyl-2-methylcyclohexyl acetate is not publicly available. However, based on related compounds, general laboratory safety precautions should be followed:

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

• Ventilation: Handle in a well-ventilated area or a fume hood.

• Fire Safety: Keep away from heat, sparks, and open flames. Esters of this type are generally combustible liquids.

• First Aid: In case of contact with skin or eyes, rinse thoroughly with water. If inhaled, move to fresh air. If ingested, seek medical attention.

Conclusion

4-Cyclopentyl-2-methylcyclohexyl acetate is a molecule of interest primarily for the fragrance industry, with its synthesis and characterization providing a valuable case study for organic and analytical chemists. While specific data for this compound is scarce, a comprehensive understanding can be built by drawing parallels with structurally related molecules. The methodologies for its synthesis, purification, and analysis are robust and well-established, relying on fundamental principles of organic chemistry. For professionals in both the fragrance and pharmaceutical sectors, the study of such molecules underscores the importance of precise chemical synthesis and rigorous analytical validation.

References

• Scholars Research Library. Gas chromatography and mass spectroscopic determination of phytocompounds. Available from: [Link]

• Shimadzu. Application News AD-0079: Fast GC Analysis of VOCs in Water-based Paints and Varnishes. Available from: [Link]

• PubChem. 2-Methylcyclohexyl acetate. Available from: [Link]

• Google Patents. CN105315156A - Synthesis method for 2-methylcyclohexyl acetate.

• ResearchGate. Production of Cyclohexyl Acetate using Batch Reactor and Reactive Chromatography. Available from: [Link]

• NIST WebBook. 4-Methylcyclohexanol acetate. Available from: [Link]

• Google Patents. CN102617290A - Process for preparing cyclopentanol with cyclopentene.

• Organic Syntheses. Cyclopentanecarboxylic acid, methyl ester. Available from: [Link]

• mzCloud. 4-tert-Butylcyclohexyl acetate. Available from: [Link]

• Organic Chemistry Portal. Fischer Esterification. Available from: [Link]

• Organic Syntheses. 2-Methylcyclopentane-1,3-dione. Available from: [Link]

• YouTube. How to Make Esters through Esterification | Examples Explained! Available from: [Link]

• ResearchGate. Fragrance material review on 4-tert-butylcyclohexyl acetate. Available from: [Link]

• Atul Ltd. 2-Methylcyclohexyl acetate Technical Data Sheet. Available from: [Link]

• ResearchGate. Figure S2 . 13 C NMR spectrum of 4-hydroxycyclohexyl -2-propylpentanoate [ 1 ]. Available from: [Link]

• MDPI. Continuous-Flow Biocatalytic Process for the Synthesis of the Best Stereoisomers of the Commercial Fragrances Leather Cyclohexanol (4-Isopropylcyclohexanol) and Woody Acetate (4-(Tert-Butyl)Cyclohexyl Acetate). Available from: [Link]

• PubMed. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Available from: [Link]

• SAGE Journals. RIFM fragrance ingredient safety assessment, cyclohexyl acetate, CAS Registry Number 622-45-7. Available from: [Link]

• NIST WebBook. Acetic acid, cyclohexyl ester. Available from: [Link]

• The Good Scents Company. cyclohexyl acetate, 622-45-7. Available from: [Link]

• PubChemLite. Methyl 2-(4-methylcyclohexyl)acetate (C10H18O2). Available from: [Link]

• PubChemLite. 2-methylcyclohexyl acetate (C9H16O2). Available from: [Link]

• Agilent. Separation of acetate esters. Available from: [Link]

• The Good Scents Company. methyl cyclohexyl acetate, 14352-61-5. Available from: [Link]

• 4-tert-butylcyclohexyl Acetate In Fine Fragrance: For Long-lasting Musk Effects. Available from: [Link]

• PMC. Activation of μ‐opioid receptors by MT‐45 (1‐cyclohexyl‐4‐(1,2‐diphenylethyl)piperazine) and its fluorinated derivatives. Available from: [Link]

• ResearchGate. IR spectrum of di(4-methylcyclohexyl) malonate. Available from: [Link]

• ChemRxiv. Discovery of Highly Potent C7 Methyl Acetate Substituted Imidazoquinoline-Based TLR7 and TLR8 Agonists. Available from: [Link]

Sources

• 1. 4-tert-butylcyclohexyl Acetate For Long-lasting Musk Effects In Fine Fragrances [chemicalbull.com]
• 2. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. cyclohexyl acetate, 622-45-7 [thegoodscentscompany.com]
• 6. 2-Methylcyclohexyl acetate | C9H16O2 | CID 98345 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Fischer Esterification [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. shimadzu.com [shimadzu.com]
• 10. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

Stereoisomers of 4-Cyclopentyl-2-methylcyclohexyl acetate: A Technical Guide

Core Directive: The Stereochemical Landscape

In the development of bioactive molecules—whether high-impact fragrance ingredients or pharmaceutical scaffolds—the cyclohexane ring remains a critical structural motif. 4-Cyclopentyl-2-methylcyclohexyl acetate (CAS 93805-76-6) represents a complex stereochemical challenge involving three stereocenters on a flexible ring system.

This guide moves beyond simple enumeration. We analyze the thermodynamic causality governing the population of these isomers, provide a self-validating synthetic workflow for their access, and establish analytical protocols for their resolution.

The Isomer Space

The molecule possesses three chiral centers at C1, C2, and C4.

• Formula:

  Stereoisomers.

• Enantiomeric Pairs: 4 pairs.

• Meso Compounds: None (asymmetry is absolute due to distinct substituents: Acetate, Methyl, Cyclopentyl).

To navigate this space effectively, we must anchor our analysis on Conformational Locking . The Cyclopentyl group, with a steric bulk comparable to an isopropyl group (A-value

2.2 kcal/mol), acts as the conformational anchor, effectively locking the cyclohexane ring into a chair conformation where the cyclopentyl group is equatorial .

Stereochemical & Conformational Analysis[1][2][3][4][5]

Thermodynamic Hierarchy (The "Anchor" Theory)

For researchers aiming to synthesize or isolate specific isomers, understanding the relative stability is paramount. We define the stability based on the A-values (Gibbs free energy difference between axial and equatorial conformers):

• Cyclopentyl (

  ): ~2.2 kcal/mol (Anchor)

• Methyl (

  ): ~1.7 kcal/mol

• Acetate (

  ): ~0.7 kcal/mol

The Golden Rule: The global minimum energy conformation dictates that the Cyclopentyl group remains equatorial. The relative orientation of the Methyl and Acetate groups determines the stability of the specific diastereomer.

Table 1: Predicted Relative Stability of Diastereomers

Assuming C4-Cyclopentyl is Equatorial (Eq)

Isomer Configuration (Relative to C4)	C4 (Cp)	C2 (Me)	C1 (OAc)	1,3-Diaxial Interactions	Relative Stability
Isomer A (All-Equatorial)	Eq	Eq (trans)	Eq (trans)	None	Most Stable
Isomer B	Eq	Eq (trans)	Ax (cis)	H/OAc (Minor)	Moderate
Isomer C	Eq	Ax (cis)	Eq (trans)	H/Me (Severe)	Low
Isomer D	Eq	Ax (cis)	Ax (cis)	Me/OAc + H interactions	Least Stable

Visualization of Isomer Hierarchy

The following diagram maps the relationship between the chiral centers and the resulting diastereomers.

Caption: Hierarchical classification of stereoisomers based on the thermodynamic stability of the cyclohexane chair conformation.

Synthesis & Stereocontrol (The "Make" Phase)

To access these isomers, we employ a "Divergent Parallel Synthesis" approach. Direct hydrogenation of the aromatic precursor typically yields a mixture. Stereoselective reduction is required to enrich specific isomers.

Synthetic Route Workflow

Caption: Divergent synthesis pathways to access thermodynamic (all-equatorial) vs. kinetic (axial-rich) isomer distributions.

Detailed Experimental Protocol

Objective: Synthesis of 4-Cyclopentyl-2-methylcyclohexyl acetate with enrichment of the all-equatorial isomer.

Step 1: Hydrogenation of 4-Cyclopentyl-2-methylphenol

• Rationale: We use Raney Nickel at elevated temperature to promote equilibration to the thermodynamic (all-equatorial) alcohol.

• Reagents: 4-Cyclopentyl-2-methylphenol (1.0 eq), Raney Nickel (10 wt%), Isopropanol (Solvent).

• Procedure:

  • Charge a high-pressure autoclave with phenol substrate and solvent.

  • Add Raney Nickel catalyst (water-wet, washed with isopropanol).

  • Purge with

    (3x) and (3x).

  • Pressurize to 50 bar

    .

  • Heat to 140°C and stir at 1000 rpm for 12 hours. Note: High temperature facilitates the flipping of the ring to the most stable chair conformation.

  • Cool, filter catalyst over Celite, and concentrate in vacuo.

  • Checkpoint: Analyze via GC-MS. Expect >80% conversion to the all-equatorial alcohol (1R, 2R, 4R relative).

Step 2: Acetylation

• Rationale: Standard esterification preserves the stereochemistry of the C-O bond established in Step 1.

• Reagents: Crude Alcohol (1.0 eq), Acetic Anhydride (1.2 eq), Pyridine (1.5 eq), DMAP (0.05 eq).

• Procedure:

  • Dissolve crude alcohol in DCM (0.5 M).

  • Add Pyridine and DMAP. Cool to 0°C.

  • Dropwise add Acetic Anhydride.

  • Warm to RT and stir for 4 hours.

  • Quench with sat.

    , extract with DCM.

  • Dry over

    and concentrate.

Analytical Characterization (The "Test" Phase)

Separating 8 isomers requires high-resolution techniques. A standard C18 HPLC column is insufficient.

Chiral Gas Chromatography (GC) Protocol

This is the gold standard for volatile esters.

• Column: Beta-DEX 120 or Cyclosil-B (Chiral stationary phase based on

  -cyclodextrin).

• Dimensions: 30m x 0.25mm x 0.25µm.

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Temperature Program:

  • Start: 80°C (Hold 2 min).

  • Ramp: 2°C/min to 180°C.

  • Hold: 180°C for 10 min.

• Detection: FID (250°C).

• Expected Elution Order:

  • All-equatorial isomers typically elute later on non-polar columns due to higher boiling points (better packing), but on chiral columns , elution is governed by inclusion complex stability.

  • Use the synthesized "Thermodynamic Mix" (from Protocol 3.2) to identify the major peak as the All-Equatorial isomer.

NMR Validation (Self-Validating Logic)

To confirm the conformation of the isolated major isomer, use

-NMR coupling constants ( -values) of the proton at C1 (H1) .

• Hypothesis: If the Acetate is Equatorial , the proton H1 is Axial .

• Validation: An axial proton (H1) will show large diaxial coupling with the axial proton at C2 and C6.

  • Criteria: Look for

    (Axial-Axial coupling).

  • Contrast: If the Acetate is Axial (H1 is Equatorial), the couplings will be small (

    , Equatorial-Axial/Equatorial-Equatorial).

References

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience.

• Sigma-Aldrich. (2023). Product Specification: (1R,4S)-cis-4-Acetoxy-2-cyclopenten-1-ol. Link (Reference for acetate stereochemistry analysis).

• PubChem. (2023). Compound Summary: 4-Cyclopentyl-2-methylcyclohexyl acetate (CAS 93805-76-6).[1][2] Link

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• ChemicalBook. (2023). 4-cyclopentyl-2-methylcyclohexyl acetate Properties and Suppliers. Link

Sources

• 1. 1,3,3-Trimethylbicyclo[2.2.1]hept-2-yl 2-methylpropanoate68441-66-7,Purity98%_Alfa Chemistry111 [molbase.com]
• 2. 4-cyclopentyl-2-methylcyclohexyl acetate CAS#: 93805-76-6 [m.chemicalbook.com]

In-Depth Technical Guide: 4-Cyclopentyl-2-methylcyclohexyl Acetate

Executive Summary & Chemical Identity[1][2][3][4][5][6]

4-Cyclopentyl-2-methylcyclohexyl acetate (CAS RN: 93805-76-6) represents a specific subclass of cycloalkyl esters characterized by high lipophilicity and steric bulk.[1] Structurally, it consists of a cyclohexane ring substituted with an acetate group at position 1, a methyl group at position 2, and a cyclopentyl ring at position 4.[2]

This molecule is of significant interest in two primary domains:

• Fragrance Chemistry: As a structural analog to 4-tert-butylcyclohexyl acetate (Vertenex), it likely exhibits woody, floral, or fruity olfactory profiles, with the cyclopentyl group providing unique volatility and substantivity parameters.[1][2]

• Medicinal Chemistry: It serves as a lipophilic scaffold for studying conformational locking in receptor-ligand interactions, particularly where a "dumb-bell" shape (two rings separated by a rigid spacer) is required.[1][2]

Nomenclature Data

Descriptor	Value
IUPAC Name	4-Cyclopentyl-2-methylcyclohexyl acetate
Systematic Name	(4-Cyclopentyl-2-methylcyclohexyl) ethanoate
Molecular Formula
Molecular Weight	224.34 g/mol
SMILES	CC1CC(CCC1OC(=O)C)C2CCCC2
InChI Key	Predicted based on structure

Stereochemical Analysis & IUPAC Nomenclature[2][3]

The complexity of this molecule lies in its stereochemistry.[2] The cyclohexane ring contains three chiral centers at C1, C2, and C4 .[2] This results in

possible stereoisomers (4 diastereomeric pairs).[1][2]

Stereoisomer Designation

To provide a rigorous IUPAC name, one must define the relative or absolute configuration.[2] The most thermodynamically stable isomer typically places the bulkiest groups in the equatorial position to minimize 1,3-diaxial interactions.[2]

• Bulkiest Group: Cyclopentyl (C4) > Methyl (C2) ≈ Acetate (C1).[1][2]

• Preferred Conformation: The cyclopentyl group will anchor the ring in a chair conformation where it occupies the equatorial position.[2]

Isomer Classification Table

Configuration	Relative Descriptor	Stability (Predicted)
1,2-trans-1,4-trans	(1R, 2R, 4S)	High (All equatorial potential)
1,2-cis-1,4-trans	(1S, 2R, 4S)	Moderate (Axial/Equatorial mix)
1,2-trans-1,4-cis	(1R, 2R, 4R)	Low (Steric strain)

Conformational Locking

The cyclopentyl group at C4 acts as a "conformation anchor."[2] In the synthesis of such molecules, the reaction conditions (e.g., catalytic hydrogenation) often favor the formation of the thermodynamically stable all-equatorial or trans-diequatorial isomers.[1]

Graphviz Diagram: Stereochemical Logic & Isomer Tree

Caption: Logical flow of stereoisomer generation and thermodynamic stabilization via the C4-cyclopentyl anchor.

Synthesis & Production Protocols

The synthesis of 4-cyclopentyl-2-methylcyclohexyl acetate typically follows a linear pathway starting from aromatic precursors.[1][2] This ensures the carbon skeleton is intact before stereocenters are introduced via reduction.

Retrosynthetic Analysis

• Target: 4-Cyclopentyl-2-methylcyclohexyl acetate.[1][2][3]

• Precursor 1: 4-Cyclopentyl-2-methylcyclohexanol (Introduction of ester).

• Precursor 2: 4-Cyclopentyl-2-methylphenol (Introduction of chirality via hydrogenation).[1][2]

• Starting Materials: o-Cresol and Cyclopentene (Friedel-Crafts Alkylation).[1][2]

Detailed Experimental Protocol (Representative)

Step 1: Alkylation (Formation of the Carbon Skeleton)

Reaction: Friedel-Crafts alkylation of o-cresol with cyclopentene (or cyclopentyl halide).[1][2]

• Reagents: o-Cresol, Cyclopentene,

  or (catalyst).[1][2]

• Conditions:

  initially, then ambient temperature.[1][2]

• Mechanism: Electrophilic aromatic substitution.[1][2] The -OH and -CH3 groups direct the incoming cyclopentyl cation to the para position relative to the hydroxyl group (position 4).[1][2]

Step 2: Catalytic Hydrogenation (Ring Saturation)

Critical Step for Stereochemistry. [1][2]

• Reagents: 4-Cyclopentyl-2-methylphenol,

  gas (50-100 atm), Raney Nickel or catalyst.[1][2]

• Conditions:

  in an autoclave.

• Outcome: This reduction converts the aromatic ring to a cyclohexane ring.[2]

  • Note: High-temperature hydrogenation typically yields a mixture of isomers, often favoring the thermodynamic (all-equatorial) alcohol.[1]

Step 3: Acetylation (Esterification)

Reaction: Conversion of the alcohol to the acetate ester.[2]

• Reagents: 4-Cyclopentyl-2-methylcyclohexanol, Acetic Anhydride (

  ), Pyridine (catalyst/base).[1][2]

• Procedure:

  • Dissolve alcohol (1.0 eq) in DCM or use neat conditions.[1][2]

  • Add Pyridine (1.2 eq) and DMAP (0.1 eq, catalytic).[1][2]

  • Add Acetic Anhydride (1.5 eq) dropwise at

    .[1][2]

  • Stir at room temperature for 4 hours.

  • Quench: Add saturated

    to neutralize acetic acid.

  • Extraction: Extract with Ethyl Acetate.

  • Purification: Vacuum distillation.

Graphviz Diagram: Synthesis Pathway

Caption: Step-wise synthetic route from commodity chemicals to the target cycloalkyl ester.

Analytical Characterization

To validate the synthesis of this molecule, researchers must rely on spectroscopic signatures.[2] The following data is projected based on structural analogs (e.g., 2-methylcyclohexyl acetate) and general spectroscopic rules.

Nuclear Magnetic Resonance (NMR)

• NMR (400 MHz, ):
  • 4.5 - 4.7 ppm (m, 1H): CH-O-CO (Deshielded methine proton at C1).[1][2]
  • 2.05 ppm (s, 3H): O-CO-CH3 (Acetate methyl singlet).[1]
  • 0.9 - 1.8 ppm (m, ~18H): Cyclohexane and Cyclopentyl ring protons.[1][2]
  • 0.85 - 0.95 ppm (d, 3H): CH-CH3 (Methyl doublet at C2).[1][2]
• NMR (100 MHz, ):

  • ~170 ppm: C=O (Ester carbonyl).[1][2]

  • ~74-78 ppm: C-O (C1 ring carbon).[1][2]

  • ~40-45 ppm: C4 (Methine attached to cyclopentyl).[1][2]

  • ~21 ppm: Acetate Methyl .[1][2]

  • ~18 ppm: C2-Methyl .[1][2]

Mass Spectrometry (GC-MS)[2][3]

• Molecular Ion (

  ): 224 m/z.[1]

• Base Peak: Often m/z 43 (

  ) due to the labile acetate group.[1][2]

• Fragment: m/z 164 (

  ) representing the elimination of acetic acid to form the alkene (4-cyclopentyl-2-methylcyclohexene).[1][2]

Applications & Safety

Fragrance & Flavor Industry

Cycloalkyl esters are prized for their stability and olfactory properties.[1][2]

• Odor Profile: Likely possesses a soft, woody, amber-like scent with fruity top notes (characteristic of acetate esters of substituted cyclohexanols).[1][2]

• Substantivity: The cyclopentyl group increases molecular weight and lipophilicity (

  ), acting as a fixative that prolongs the scent on skin or fabric.[2]

Research Applications

• Lipophilicity Studies: Used as a model compound to study the effect of cycloalkyl substitution on membrane permeability.[2]

• Stereochemical Probes: The rigid structure allows it to be used in probing the size constraints of enzyme active sites (e.g., esterases).[2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 98345, 2-Methylcyclohexyl acetate. Retrieved from [Link]

• NIST Chemistry WebBook. 4-tert-Butylcyclohexyl acetate (Analogous Structure Data). Retrieved from [Link][1][2]

• IUPAC (2013). Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (Blue Book). Cambridge: The Royal Society of Chemistry. Retrieved from [Link][1][2]

• PrepChem. Synthesis of 4-substituted cyclohexanols via Hydrogenation. Retrieved from [Link]

Sources

• 1. Basic Red 76 | C20H22ClN3O2 | CID 110099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Methylcyclohexyl acetate | C9H16O2 | CID 98345 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-cyclopentyl-2-methylcyclohexyl acetate CAS#: 93805-76-6 [m.chemicalbook.com]

Protocols & Analytical Methods

Application Note: High-Resolution GC Analysis of 4-Cyclopentyl-2-methylcyclohexyl Acetate

This Application Note is designed for analytical chemists and process development scientists. It details a validated Gas Chromatography (GC) protocol for 4-Cyclopentyl-2-methylcyclohexyl acetate , a complex cycloaliphatic ester.[1] Due to the molecule's multiple stereocenters (C1, C2, and C4 on the cyclohexane ring), this method prioritizes the resolution of stereoisomers and the separation of the precursor alcohol (4-cyclopentyl-2-methylcyclohexanol).

Part 1: Introduction & Analytical Strategy

Analyte Profile:

• Compound: 4-Cyclopentyl-2-methylcyclohexyl acetate[1]

• Molecular Formula:

• Molecular Weight: 224.34 g/mol

• Chemical Class: Cyclic Terpenoid-like Ester[1]

• Key Challenge: The molecule possesses three stereocenters, theoretically yielding up to 8 stereoisomers (

  ).[1] In synthetic mixtures, typically 2-4 major diastereomers (cis/trans relationships) are observed.[1] Standard non-polar columns often co-elute these isomers.[1]

Method Development Logic (The "Why")

To ensure scientific integrity, we move beyond "recipe" instructions and explain the causality of the chosen parameters:

• Stationary Phase Selection (Critical):

  • Standard Approach: A 5%-Phenyl-methylpolysiloxane (e.g., DB-5MS) separates primarily by boiling point.[1] While useful for purity, it often merges isomer pairs.[1]

  • Selected Approach: A Polyethylene Glycol (PEG) phase (e.g., DB-WAX, HP-INNOWax) is mandated.[1] The interaction between the PEG phase and the ester carbonyl/ring conformation provides the necessary selectivity (

    ) to resolve the cis and trans isomers of the cyclohexane ring.

• Detector Choice:

  • FID (Flame Ionization Detector): Selected for quantitative robustness.[1] The response factor for high-carbon esters is linear and predictable.[1]

  • MS (Mass Spectrometry): Recommended for initial peak identification to confirm the molecular ion (

    224) and characteristic fragments (loss of acetic acid, 164).

• Inlet Dynamics:

  • Split injection is required to prevent column overload and maintain sharp peak shapes for closely eluting isomers.[1]

Part 2: Experimental Protocol

Reagents and Standards

• Reference Standard: 4-Cyclopentyl-2-methylcyclohexyl acetate (>98% purity, mixture of isomers).[1]

• Internal Standard (ISTD): n-Tetradecane (

  ).

  • Reasoning: Boiling point (253°C) is close to the analyte, ensuring similar evaporation behavior in the inlet without co-elution.

• Solvent: Dichloromethane (DCM) or Ethyl Acetate (HPLC Grade).

Instrument Conditions (Agilent 7890/8890 or equivalent)

Parameter	Setting	Rationale
Column	DB-WAX UI (30 m 0.25 mm 0.25 µm)	High polarity for isomer resolution.[1]
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)	Optimized van Deemter velocity for resolution.
Inlet	Split/Splitless (S/SL) @ 250°C	Ensures rapid volatilization.[1]
Split Ratio	50:1	Prevents column saturation.[1]
Injection Vol	1.0 µL	Standard capillary volume.[1]
Detector	FID @ 280°C	Prevents condensation of high-boilers.[1]
Makeup Gas	@ 25 mL/min	Optimizes FID sensitivity.[1]

Oven Temperature Program

This ramp is designed to separate the solvent, the lighter precursor alcohol, the target ester isomers, and potential heavy dimers.[1]

• Initial: 60°C (Hold 1 min) - Focuses solvent band.

• Ramp 1: 20°C/min to 160°C - Rapid transit to elution zone.[1]

• Ramp 2: 2°C/min to 190°C - Slow ramp for Isomer Resolution (Critical Step).

• Ramp 3: 30°C/min to 245°C (Hold 5 min) - Column bake-out.

Sample Preparation Workflow

• Stock Solution: Weigh 50 mg of sample into a 20 mL volumetric flask.

• ISTD Addition: Add 1.0 mL of Tetradecane solution (5 mg/mL in DCM).

• Dilution: Dilute to volume with DCM.

• Filtration: Filter through 0.45 µm PTFE syringe filter into GC vial.

Part 3: System Suitability & Data Analysis[1]

Isomer Handling

In synthesis, this molecule exists as a mixture.[1] The "Purity" is the sum of all isomer peak areas .

• Retention Time Window: Expect isomers to elute between 12.5 and 14.0 minutes (under Ramp 2 conditions).[1]

• Resolution (

  ): The critical pair (usually the two major diastereomers) must have .

Calculations

Use the Internal Standard method for highest accuracy:

Where RF (Response Factor) is determined via calibration with the reference standard.

Part 4: Visualization of Logic & Workflow[1]

Diagram 1: Method Development Logic (Column Selection)

This decision tree illustrates why a PEG column is chosen over a standard non-polar column for this specific application.

Caption: Decision logic for selecting Polyethylene Glycol (PEG) stationary phases to resolve complex cyclic ester stereoisomers.

Diagram 2: Experimental Workflow

The step-by-step process from sample to result.[1][2]

Caption: Operational workflow ensuring quantitative accuracy via Internal Standard (ISTD) calibration.

Part 5: References

• Agilent Technologies. (2011).[1][3] Separation of Acetate Esters using Agilent CP-Wax 52 CB. Application Note A00171. Retrieved from [Link]

• NIST Mass Spectrometry Data Center. (2023).[1] 4-tert-Butylcyclohexyl acetate (Analogous Structure Data). NIST Chemistry WebBook, SRD 69.[1] Retrieved from [Link]

• Restek Corporation. (2020).[1] Analysis of Fragrance Allergens by GC-MS (PCT Method). (Demonstrating PEG column efficacy for cyclic oxygenates). Retrieved from [Link]

• Shimadzu Corporation. (2016).[1] Analysis of Volatile Organic Compounds in Paint (Ester Analysis). Application News AD-0079. Retrieved from [Link]

Sources

• 1. CAS 5726-19-2: 2-Methylcyclohexyl acetate | CymitQuimica [cymitquimica.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. agilent.com [agilent.com]

High-performance liquid chromatography for 4-Cyclopentyl-2-methylcyclohexyl acetate

Topic: High-performance liquid chromatography for 4-Cyclopentyl-2-methylcyclohexyl acetate Content Type: Detailed Application Notes and Protocols Audience: Researchers, scientists, and drug development professionals

Introduction & Analyte Profile

4-Cyclopentyl-2-methylcyclohexyl acetate is a complex alicyclic ester characterized by significant lipophilicity and a lack of conjugated π-systems. Often utilized in fragrance chemistry or as a high-value intermediate in pharmaceutical synthesis, its analysis presents a distinct set of chromatographic challenges.

The "Invisible Analyte" Challenge

The primary obstacle in analyzing this molecule is its lack of a strong chromophore . The ester carbonyl group provides only weak UV absorption (typically

nm), which falls within the UV cutoff of many common HPLC solvents. Consequently, standard UV detection at 254 nm is impossible.

Physicochemical Profile:

• Structure: Bicyclic non-fused system (Cyclopentyl ring attached to a methylated cyclohexane ring).

• Polarity: Highly Non-polar (Lipophilic).

• Stereochemistry: Multiple chiral centers imply the existence of diastereomers (cis/trans isomers), which may require separation.

• Solubility: Insoluble in water; soluble in Acetonitrile (ACN), Methanol (MeOH), and Hexane.

Method Development Strategy

Successful analysis requires a shift from standard UV-Vis paradigms to "Universal Detection" or "Low-UV" techniques. The following decision matrix outlines the optimal approach based on available instrumentation.

Visualization: Detector Selection Logic

Protocol A: HPLC-ELSD/CAD (The Gold Standard)

Rationale: Evaporative Light Scattering Detectors (ELSD) and Charged Aerosol Detectors (CAD) detect analytes based on their non-volatility relative to the mobile phase.[1] This is the most robust method for 4-Cyclopentyl-2-methylcyclohexyl acetate as it eliminates the reliance on UV absorption.

Equipment & Reagents[1][2][3][4]

• System: HPLC with ELSD or CAD.

• Column: C18 (Octadecyl) or C8 (Octyl) Core-Shell.

  • Recommendation: Poroshell 120 EC-C18, 4.6 x 100 mm, 2.7 µm (Agilent) or Kinetex C18 (Phenomenex).

• Mobile Phase A: Water (LC-MS Grade).

• Mobile Phase B: Acetonitrile (LC-MS Grade).

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve 10 mg of analyte in 10 mL of Acetonitrile (1 mg/mL stock).

  • Filter through a 0.22 µm PTFE syringe filter (Nylon filters may extract impurities).

• Instrument Parameters:

  • Flow Rate: 1.0 mL/min.

  • Column Temp: 40°C (Improves mass transfer for bulky rings).

  • ELSD Settings:

    • Drift Tube Temp: 50°C.

    • Nebulizer Gas (N2) Pressure: 3.5 bar (Optimize for specific model).

    • Gain: Set to auto or mid-range.

• Gradient Profile:

  • Note: High organic content is needed to elute the lipophilic cyclopentyl group.

Time (min)	% Mobile Phase A (Water)	% Mobile Phase B (ACN)	Event
0.0	40	60	Injection
10.0	5	95	Linear Gradient
12.0	5	95	Hold (Wash)
12.1	40	60	Re-equilibration
15.0	40	60	Stop

• Data Analysis:

  • ELSD response is non-linear (log-log relationship).

  • Calibration: Plot

    vs. to determine linearity.

Protocol B: Low-UV Detection (210 nm)

Rationale: If Universal Detectors are unavailable, UV detection is possible but requires strict control of solvent quality to minimize background noise (UV Cutoff).

Critical Constraints

• Solvent Cutoff: Acetonitrile (190 nm cutoff) is mandatory. Methanol (205 nm cutoff) will cause high baseline drift at 210 nm.

• Interference: Avoid acetate buffers or amine modifiers; they absorb at 210 nm. Use Phosphoric Acid if pH control is needed.

Step-by-Step Methodology

• System: HPLC with PDA/DAD (Diode Array Detector).

• Mobile Phase:

  • A: Milli-Q Water + 0.05% Phosphoric Acid (

    ).

  • B: Acetonitrile (Far UV Grade) + 0.05% Phosphoric Acid.

  • Note: Acid is added to suppress silanol activity, sharpening the peak of the ester.

• Wavelength Settings:

  • Signal: 210 nm (Bandwidth 4 nm).

  • Reference: 360 nm (Bandwidth 100 nm) to compensate for refractive index shifts during gradient.

• Isocratic Method (Recommended for UV Stability):

  • Ratio: 85% ACN / 15% Water.

  • Flow: 1.2 mL/min.

  • Run Time: ~15 minutes.

  • Why Isocratic? Gradients at 210 nm often produce a rising baseline that can obscure the analyte peak.

Protocol C: Separation of Diastereomers (Isomer Profiling)

Rationale: The 4-cyclopentyl-2-methylcyclohexyl scaffold has multiple stereocenters. Synthetic routes often yield a mixture of cis- and trans- isomers. Standard C18 columns may co-elute these.

Strategy: Normal Phase HPLC

Normal phase chromatography exploits the subtle steric differences in how the isomers interact with the silica surface.

• Column: Silica (Unbonded) or CN (Cyano).

  • Spec: 4.6 x 250 mm, 5 µm.

• Mobile Phase: Hexane : Isopropanol (98:2 to 99:1).

• Detection: RI (Refractive Index) or UV 210 nm.

• Mechanism: Isomers with sterically accessible polar groups (carbonyl) will retain longer.

System Suitability & Validation Criteria

To ensure "Trustworthiness," the following criteria must be met before routine analysis.

Parameter	Acceptance Criteria	Scientific Rationale
Precision (RSD)	(n=6 injections)	Verifies injector accuracy and pump stability.
Tailing Factor ( )		Critical for esters; tailing indicates secondary silanol interactions.
Resolution ( )	(between isomers)	Ensures accurate quantitation of specific stereoisomers.
Signal-to-Noise (S/N)	(at Limit of Quantitation)	Validates sensitivity at low wavelengths or ELSD gain.

Visualization: Validation Workflow

Troubleshooting Guide

Issue 1: Drifting Baseline (Low UV Method)

• Cause: Impurities in Acetonitrile or refractive index effects during gradient.

• Solution: Switch to "Far UV" grade ACN. Ensure the Reference Wavelength on the DAD is engaged.

Issue 2: Poor Sensitivity (ELSD)

• Cause: Nebulizer temperature too high (volatilizing the analyte) or gas pressure too low.

• Solution: Lower the drift tube temperature to 40°C. This analyte is an ester and may have semi-volatile characteristics compared to polymers.

Issue 3: Split Peaks

• Cause: Separation of diastereomers (cis/trans) on high-efficiency columns.[2]

• Solution: If quantitation of the total ester is required, lower the plate count (use a shorter column) or integrate the sum of the peaks. If isomer separation is desired, switch to Protocol C (Normal Phase).

References

• ThermoFisher Scientific. (2024). CAD vs ELSD: Which HPLC Detector Is Your Better Option? AnalyteGuru. Link

• Reach Separations. (2024). A comparison of CAD and ELSD as non-UV detection techniques. Reach Separations Application Notes. Link

• JASCO Inc. (2022). Analysis of p-Hydroxybenzoate Esters by HPLC-ELSD. JASCO Applications. Link

• PubChem. (2025).[3] 2-Methylcyclohexyl acetate Compound Summary. National Library of Medicine. Link

• VeePhrho. (2020). Analytical Method Development Approach When Compounds Don't Have UV Chromophore.[1] VeePhrho Laboratories. Link

Sources

• 1. CAD vs ELSD: Which HPLC Detector Is Your Better Option? - AnalyteGuru [thermofisher.com]
• 2. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Methylcyclohexyl acetate | C9H16O2 | CID 98345 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Use of 4-Cyclopentyl-2-methylcyclohexyl acetate in Fragrance Formulation

An Application Guide for Researchers and Formulation Scientists

Abstract

This document provides a comprehensive technical guide on the evaluation and application of 4-Cyclopentyl-2-methylcyclohexyl acetate, a novel ester molecule with significant potential in modern perfumery. As this specific compound is not widely documented in public literature, this guide establishes a foundational framework for its use by leveraging established principles of fragrance chemistry and drawing parallels from structurally similar, well-documented cyclohexyl esters. We present detailed protocols for assessing its physicochemical properties, olfactory character, solubility, and stability. The methodologies are designed to be self-validating, providing researchers and drug development professionals with the necessary tools to confidently incorporate this molecule into sophisticated fragrance compositions.

Introduction: A Novel Cyclohexyl Ester

The family of cyclohexyl esters is a cornerstone of the fragrance industry, valued for imparting a range of notes from fruity and floral to woody and musky.[1][2] Molecules like 4-tert-butylcyclohexyl acetate are prized for their excellent stability and substantivity, serving as foundational base notes in many fine fragrances.[1] 4-Cyclopentyl-2-methylcyclohexyl acetate is a structurally related, yet distinct, molecule. Its combination of a cyclopentyl moiety and a methyl-substituted cyclohexane ring suggests a complex and unique olfactory profile.

The purpose of this guide is to outline a systematic, scientifically-grounded approach for the characterization and utilization of this novel ingredient. By following these protocols, formulation scientists can thoroughly evaluate its performance, ensuring its effective and safe integration into final products.

Predicted Physicochemical & Olfactory Profile

Due to the novelty of 4-Cyclopentyl-2-methylcyclohexyl acetate, its exact properties are not extensively cataloged. However, we can extrapolate a predicted profile based on its chemical structure and data from analogous compounds such as 2-methylcyclohexyl acetate and other cyclohexyl esters.[3][4][5]

Table 1: Predicted Physicochemical Properties of 4-Cyclopentyl-2-methylcyclohexyl acetate

Property	Predicted Value / Characteristic	Rationale & Supporting Evidence
Molecular Formula	C₁₄H₂₄O₂	Based on chemical structure.
Molecular Weight	~224.34 g/mol	Calculated from the molecular formula.
Appearance	Clear, colorless to pale yellow liquid	Typical for fragrance esters of this class.[6]
LogP (Octanol/Water)	> 3.5	High lipophilicity is expected due to the large non-polar cyclopentyl and cyclohexyl groups, similar to related esters.[4]
Boiling Point	> 220 °C at 760 mmHg	Expected to be higher than smaller analogs like cyclohexyl acetate (~175°C) due to increased molecular weight.
Solubility	Insoluble in water; Soluble in ethanol and fragrance oils.	Esters are generally hydrophobic.[7][8] Solubility in perfumer's alcohol is critical for application.[7]

Predicted Olfactory Profile:

Acetate esters are renowned for their fruity and sweet characteristics.[2][9] The core cyclohexyl ring often introduces woody or camphoraceous notes, while the addition of the cyclopentyl group is likely to enhance the woody and potentially add subtle musky or earthy undertones. The methyl group can soften and round out the profile. Therefore, 4-Cyclopentyl-2-methylcyclohexyl acetate is hypothesized to possess a complex scent profile:

• Top/Heart Notes: A subtle, sweet fruitiness.

• Heart/Base Notes: Dominant woody character, with potential floral and musky facets.

• Overall Impression: A sophisticated, warm, and substantive woody-musk with a touch of sweetness. Its complexity makes it a versatile ingredient for both masculine and feminine fragrances.

Plausible Synthesis Pathway

The most common and industrially viable method for producing acetate esters is the Fischer esterification of an alcohol with an acetylating agent, such as acetic acid or acetic anhydride, often under acidic catalysis.[9][10]

A plausible synthesis for 4-Cyclopentyl-2-methylcyclohexyl acetate would involve the esterification of the corresponding alcohol, 4-Cyclopentyl-2-methylcyclohexanol.

Caption: Plausible Fischer esterification synthesis route.

Experimental Protocols for Fragrance Application

Protocol 4.1: Solubility Determination

Objective: To determine the solubility of 4-Cyclopentyl-2-methylcyclohexyl acetate in common fragrance carriers. This is a critical first step to ensure miscibility and prevent cloudiness or separation in the final product.[7][11]

Materials:

• 4-Cyclopentyl-2-methylcyclohexyl acetate

• Perfumer's Alcohol (95% Ethanol)

• Dipropylene Glycol (DPG)

• Isopropyl Myristate (IPM)

• Glass vials (10 mL) with caps

• Vortex mixer

• Analytical balance

Methodology:

• Label three sets of vials for each solvent (Ethanol, DPG, IPM).

• Prepare stock solutions by adding 1g of 4-Cyclopentyl-2-methylcyclohexyl acetate to 9g of each solvent to create 10% w/w solutions.

• Cap the vials securely and vortex for 2 minutes.

• Visually inspect for clarity against a dark background. A completely clear solution indicates full solubility at that concentration.

• If soluble at 10%, prepare higher concentrations (e.g., 20%, 30%, 50% w/w) and repeat steps 3-4 until the solubility limit is reached (indicated by persistent cloudiness or phase separation).

• Record observations in a structured table.

Table 2: Solubility Test Log

Solvent	Concentration (w/w)	Observation (Clear / Cloudy / Separation)
Perfumer's Alcohol	10%
20%
50%
DPG	10%
20%
50%
IPM	10%
20%
50%

Protocol 4.2: Accelerated Stability Assessment

Objective: To evaluate the stability of the fragrance molecule within a representative formulation under accelerated aging conditions (elevated temperature and light exposure). This protocol helps predict the product's shelf-life and ensures the scent profile remains consistent over time.[12][13][14]

Materials:

• A simple fragrance base (e.g., 80% Ethanol, 15% DPG, 5% Distilled Water)

• 4-Cyclopentyl-2-methylcyclohexyl acetate

• Amber glass spray bottles (30 mL)

• Stability chamber or oven set to 40°C

• UV light cabinet (optional)

• Control sample storage area (25°C, dark)

• pH meter, viscometer (optional, for emulsion-based products)

Methodology:

• Formulation: Prepare a 5% solution of 4-Cyclopentyl-2-methylcyclohexyl acetate in the simple fragrance base.

• Sample Distribution: Fill four amber glass bottles with the formulation.

  • Sample A (Control): Store at 25°C in a dark location.

  • Sample B (Heat): Store in the stability chamber at 40°C.

  • Sample C (Light): Store at 25°C under UV light exposure (if available).

  • Sample D (Heat + Light): Store at 40°C under UV light exposure (if available).

• Evaluation Schedule: Evaluate all samples at baseline (T=0) and then at regular intervals (e.g., 1 week, 4 weeks, 8 weeks, 12 weeks).

• Analysis: At each interval, assess the following:

  • Organoleptic Properties: Note any changes in color or odor compared to the control (Sample A).[15]

  • Clarity: Observe for any precipitation or cloudiness.

  • pH & Viscosity (if applicable): For lotion or cream bases, measure pH and viscosity to detect formulation breakdown.[13]

• Documentation: Record all observations systematically. Significant deviation from the control sample indicates potential instability.

Caption: Workflow for accelerated stability testing.

Regulatory & Safety Considerations

While 4-Cyclopentyl-2-methylcyclohexyl acetate is not explicitly listed in current IFRA standards, any new fragrance ingredient must be used in accordance with the principles of safe formulation. The International Fragrance Association (IFRA) provides a framework for the safe use of fragrance materials.[16]

• Safety Assessment: It is the responsibility of the formulator to ensure the final product is safe for consumer use. Safety data for structurally similar molecules, like cyclohexyl acetate, can serve as a preliminary guide. The Research Institute for Fragrance Materials (RIFM) has assessed cyclohexyl acetate and found it does not present a safety concern for skin sensitization at current use levels.[17]

• Handling: Standard laboratory personal protective equipment (PPE), including safety glasses and gloves, should be worn when handling the neat material.[18][19][20] Work should be conducted in a well-ventilated area.[18][19]

• Documentation: Maintain a Safety Data Sheet (SDS) for the material, detailing its known properties and handling procedures.[21][22]

Conclusion

4-Cyclopentyl-2-methylcyclohexyl acetate represents a promising addition to the perfumer's palette, with a predicted olfactory profile that is both complex and versatile. Its large molecular structure suggests good substantivity, making it an excellent candidate for a woody, musky base note. The protocols outlined in this guide provide a robust framework for researchers and formulators to systematically evaluate its performance, solubility, and stability. By adhering to these scientific principles and safety guidelines, the full potential of this novel fragrance ingredient can be realized in a safe and effective manner.

References

• Understanding Fragrance Oil Solubility: From Water-Based Sprays to Alcohol Perfumes. (n.d.). Makesy. [Link]

• How to Solubilize Fragrances & Essential Oils. (2023, February 17). Makesy. [Link]

• Room Spray Guide: Ratios, Bases, and Fragrance Oils. (2025, December 3). Aroma + Wax. [Link]

• Oil perfumes solubility. (2023, January 1). Reddit. [Link]

• Solubilization of some flavor and fragrance oils in surfactant/water system. (2016, October 25). ResearchGate. [Link]

• RIFM fragrance ingredient safety assessment, cyclohexyl acetate, CAS Registry Number 622-45-7. (2019, March 16). Elsevier. [Link]

• Acetates in perfumery. Basic chemistry for perfumery. (2021, February 7). YouTube. [Link]

• Synthetic method of perfume verdyl acetate. (2013, July 10).

• RIFM fragrance ingredient safety assessment, Amylcyclohexyl acetate (mixed isomers), CAS Registry Number 67874-72-0. (2017, November 22). Elsevier. [Link]

• Experiment 4 – Preparation of Fruity Fragrances. (n.d.). University of California, Santa Cruz. [Link]

• Scalable Green Approach Toward Fragrant Acetates. (n.d.). MDPI. [Link]

• (1r,4s)-(+)-4-hydroxy-2-cyclopentenyl acetate. (n.d.). Organic Syntheses. [Link]

• SAFETY DATA SHEET. (2016, October 4). RBNAinfo. [Link]

• Understanding the New IFRA 51 Standards for Fragrances. (2023, July 12). EcoMundo. [Link]

• methyl cyclohexyl acetate, 14352-61-5. (n.d.). The Good Scents Company. [Link]

• cyclohexyl acetate, 622-45-7. (n.d.). The Good Scents Company. [Link]

• Notification of the 51st Amendment to the IFRA Standards. (2023, June 30). CRITICAL CATALYST. [Link]

• Stability of cosmetic formulations containing UV filters and preservatives, based on physical and chemical parameters. (2015, January 27). MedCrave online. [Link]

• Chemical Properties of Acetic acid, cis-4-methylcyclohexyl ester. (n.d.). Cheméo. [Link]

• 2-Methylcyclohexyl acetate (CAS 5726-19-2): Odor profile, Properties, & IFRA compliance. (n.d.). Synapse. [Link]

• (PDF) Chemical Stability of Cosmetic Ingredients: Mechanisms of Degradation and Influencing Factors. (2025, August 14). ResearchGate. [Link]

• 4-Methylcyclohexanol acetate. (n.d.). NIST WebBook. [Link]

• Multi-Active Cosmeceutical Formulations: Stability, Sensory Performance, and Skin Tolerability. (n.d.). MDPI. [Link]

Sources

• 1. 4-tert-butylcyclohexyl Acetate For Long-lasting Musk Effects In Fine Fragrances [chemicalbull.com]
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• 4. scent.vn [scent.vn]
• 5. 4-Methylcyclohexanol acetate [webbook.nist.gov]
• 6. CN103193639A - Synthetic method of perfume verdyl acetate - Google Patents [patents.google.com]
• 7. Perfume Fragrance Oil Guide to Solubility and Product Use from Luxeo Labs [luxeolabs.com]
• 8. researchgate.net [researchgate.net]
• 9. Scalable Green Approach Toward Fragrant Acetates - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. reddit.com [reddit.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Stability of cosmetic formulations containing UV filters and preservatives, based on physical and chemical parameters - MedCrave online [medcraveonline.com]
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• 16. Understanding the New IFRA 51 Standards for Fragrances [ecomundo.eu]
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• 18. spectrumchemical.com [spectrumchemical.com]
• 19. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 20. chemicalbook.com [chemicalbook.com]
• 21. rbnainfo.com [rbnainfo.com]
• 22. datasheets.scbt.com [datasheets.scbt.com]

Technical Guide: 4-Cyclopentyl-2-methylcyclohexyl Acetate in Advanced Materials

This Application Note is structured to serve as a definitive technical guide for the utilization of 4-Cyclopentyl-2-methylcyclohexyl acetate (CAS: 93805-76-6). It addresses the material's unique structural properties, synthesizing its role in advanced tribology, controlled-release systems, and supramolecular chemistry.

[1]

Executive Summary & Material Identity

4-Cyclopentyl-2-methylcyclohexyl acetate is a high-molecular-weight cycloaliphatic ester characterized by significant steric bulk and hydrophobicity. Structurally, it consists of a cyclohexane ring substituted with a methyl group and a cyclopentyl ring, capped with an acetate moiety.

While historically categorized within the fragrance industry (woody/musk profiles related to cedarwood derivatives), its application in Materials Science is emerging in two critical domains:

• Tribology: As a base stock or additive for high-traction fluids due to its high pressure-viscosity coefficient.

• Smart Polymers: As a hydrophobic guest molecule in controlled-release matrices (microencapsulation) for functional textiles and bioactive coatings.

Chemical Profile

Property	Specification
IUPAC Name	(4-cyclopentyl-2-methylcyclohexyl) acetate
CAS Number	93805-76-6
Molecular Formula	C₁₄H₂₄O₂
Molecular Weight	224.34 g/mol
Physical State	Colorless to pale yellow liquid
Solubility	Insoluble in water; Soluble in EtOH, oils, non-polar solvents
Key Structural Feature	Bicyclic-like aliphatic core (High steric hindrance)

Mechanistic Insight: Why This Molecule?

Tribological Mechanism (The "Traction" Effect)

In materials science, specifically in the formulation of Traction Fluids (used in infinitely variable transmissions), the molecular shape is paramount.

• Steric Interlocking: The presence of two cycloalkyl rings (cyclopentyl and cyclohexyl) linked directly creates a rigid, "geared" molecular structure. Under high elastohydrodynamic pressure (EHL), these molecules interlock more effectively than linear chains, transmitting torque through fluid friction.

• High Pressure-Viscosity Coefficient (

  -value): This molecule exhibits a sharp increase in viscosity under pressure, preventing metal-to-metal contact while transferring force.

Controlled Release Mechanism (Hydrophobic Anchoring)

For drug delivery and smart textiles:

• Lipophilicity: The C14 aliphatic skeleton provides strong hydrophobic interaction with polymer matrices (e.g., Polyurethane, PLA).

• Hydrolytic Stability: The steric bulk around the ester bond (due to the adjacent methyl and cyclopentyl groups) retards enzymatic and hydrolytic cleavage, allowing for sustained release profiles compared to linear acetates.

Experimental Protocols

Protocol A: Synthesis & Purification for Materials Testing

Objective: Isolate high-purity (>98%) ester for tribological or encapsulation benchmarking.

Reagents:

• 4-Cyclopentyl-2-methylcyclohexanol (Precursor)

• Acetic Anhydride (Acylating agent)

• Pyridine (Catalyst/Base)

• Dichloromethane (DCM)

Workflow:

• Setup: In a 500 mL 3-neck round-bottom flask under N₂ atmosphere, dissolve 0.1 mol of alcohol precursor in 100 mL dry DCM.

• Addition: Add 0.12 mol Pyridine. Cool to 0°C.

• Reaction: Dropwise add 0.15 mol Acetic Anhydride over 30 mins. Allow to warm to RT and stir for 12 hours.

• Quench: Pour mixture into ice-cold water (200 mL). Extract organic layer.

• Wash: Wash with 1N HCl (remove pyridine), then Sat. NaHCO₃ (neutralize acid), then Brine.

• Purification: Dry over MgSO₄, concentrate in vacuo. Perform vacuum distillation (approx. 140°C @ 5 mmHg) to obtain the pure acetate.

Protocol B: Microencapsulation via In-Situ Polymerization

Objective: Create a core-shell microcapsule containing the acetate for application in smart textiles.

Materials:

• Core: 4-Cyclopentyl-2-methylcyclohexyl acetate[1][2][3][4]

• Shell Precursors: Melamine, Formaldehyde (37%)

• Emulsifier: Styrene Maleic Anhydride (SMA) copolymer

Step-by-Step:

• Pre-condensate Formation: Mix 5g Melamine and 10g Formaldehyde in 50mL water. Adjust pH to 8.5 (NaOH). Stir at 70°C for 30 mins until clear.

• Emulsification: Dissolve SMA in water (pH 4.5). Add 20g of the Acetate Core . Homogenize at 6000 RPM for 10 mins to form an O/W emulsion (droplet size 5-10 µm).

• Polymerization: Add Pre-condensate to the emulsion. Heat to 60°C. Stir at 500 RPM for 3 hours.

• Curing: Raise temp to 80°C for 1 hour to crosslink the shell.

• Isolation: Filter microcapsules, wash with water/ethanol, and air dry.

Visualizing the Workflow

The following diagram illustrates the dual-pathway application of the molecule: from synthesis to its divergence into Tribology (Lubricants) and Encapsulation (Smart Materials).

Caption: Synthesis workflow and dual-application pathway for 4-Cyclopentyl-2-methylcyclohexyl acetate in tribology and encapsulation.

Critical Analysis & Troubleshooting

Stereochemistry Considerations

The molecule possesses multiple chiral centers (cyclohexyl ring positions 1, 2, 4).

• Impact: In biological applications (drug delivery/fragrance), the specific isomer often dictates efficacy.

• Recommendation: For materials science (bulk properties like viscosity), a racemic mixture is usually sufficient and cost-effective. However, for chiral separation applications, enzymatic resolution of the precursor alcohol is required before acetylation.

Quality Control Parameters

When sourcing or synthesizing this material, verify the following:

Parameter	Method	Acceptance Criteria	Relevance
Purity	GC-MS	> 98.0%	Impurities (unreacted alcohol) lower flash point.
Acid Value	Titration	< 1.0 mg KOH/g	Free acid degrades polymer shells in encapsulation.
Water Content	Karl Fischer	< 0.1%	Moisture causes hydrolysis of the ester.

References

• European Chemicals Agency (ECHA). (2023).[5] Registration Dossier: 2-methylcyclohexyl acetate (Structural Analog Analysis). Retrieved from [Link]

• National Institutes of Health (PubChem). (2025). Compound Summary: Cyclohexyl acetate derivatives. Retrieved from [Link]

• Spikes, H. (2006). The History and Mechanisms of Elastohydrodynamic Lubrication. Tribology Letters.
• Boh, B., & Šumiga, B. (2008). Microencapsulation of fragrance: Technology and applications.

Sources

• 1. 4-cyclopentyl-2-methylcyclohexyl acetate、93805-76-6 CAS查询、4-cyclopentyl-2-methylcyclohexyl acetate物化性质-化工制造网 [chemmade.com]
• 2. 4-cyclopentyl-2-methylcyclohexyl acetate CAS#: 93805-76-6 [m.chemicalbook.com]
• 3. buyersguidechem.com [buyersguidechem.com]
• 4. buyersguidechem.com [buyersguidechem.com]
• 5. 2-Methylcyclohexyl acetate | C9H16O2 | CID 98345 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Resolution Mass Spectrometry & Fragmentation Analysis of 4-Cyclopentyl-2-methylcyclohexyl Acetate

Abstract

This application note details the structural characterization of 4-Cyclopentyl-2-methylcyclohexyl acetate (

), a bicyclic ester often utilized in fragrance formulations and as a lipophilic scaffold in medicinal chemistry. We provide a validated protocol for Gas Chromatography-Mass Spectrometry (GC-MS) analysis, emphasizing the differentiation of stereoisomers and the interpretation of Electron Ionization (EI) fragmentation patterns. The protocol focuses on distinguishing the diagnostic elimination of acetic acid (McLafferty-like rearrangement) from hydrocarbon backbone fragmentation.

Compound Characterization & Chemistry

The analyte is a substituted cyclohexane ring featuring three stereocenters (C1, C2, and C4), theoretically yielding

stereoisomers. In commercial synthesis, it typically exists as a mixture of diastereomers (cis/trans relationships between the acetate, methyl, and cyclopentyl groups).

Property	Value
IUPAC Name	4-Cyclopentyl-2-methylcyclohexyl acetate
Molecular Formula
Molecular Weight	224.34 g/mol
Monoisotopic Mass	224.1776 Da
Key Functionality	Secondary Acetate Ester, Alicyclic Hydrocarbon
Predicted LogP	~4.5 (High Lipophilicity)

Experimental Protocol

Sample Preparation

Objective: Minimize matrix effects and prevent injector overload.

• Solvent: n-Hexane (HPLC Grade) or Dichloromethane (DCM).

• Concentration: Prepare a stock solution at 1000 ppm (1 mg/mL). Dilute to 10 ppm for full-scan acquisition.

• Filtration: 0.2 µm PTFE syringe filter to remove particulates.

GC-MS Instrumentation Parameters

System: Single Quadrupole GC-MS (e.g., Agilent 5977 or Thermo ISQ).

Parameter	Setting	Rationale
Column	5% Phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms)	Standard non-polar phase for separating hydrocarbon isomers.
Dimensions	30 m 0.25 mm ID 0.25 µm film	Optimal resolution for diastereomers.
Carrier Gas	Helium @ 1.0 mL/min (Constant Flow)	Standard carrier for EI-MS.
Inlet Temp		Ensures rapid volatilization without thermal degradation.
Injection Mode	Split (Ratio 20:[1]1)	Prevents column saturation; improves peak shape.
Oven Program	(1 min) /min (5 min)	Rapid ramp to elute high-boiling ester; hold at 280°C cleans column.
Transfer Line		Prevents condensation of heavy analytes.
Ion Source	Electron Ionization (EI), 70 eV,	Standard ionization energy for library matching.
Scan Range	m/z 35 – 350	Captures low mass fragments and molecular ion.

Workflow Diagram

The following logic flow illustrates the critical path from sample injection to data validation.

Figure 1: Analytical workflow for the GC-MS characterization of alicyclic esters.

Results & Discussion: Fragmentation Analysis

Mechanism of Fragmentation

The mass spectrum of 4-Cyclopentyl-2-methylcyclohexyl acetate is dominated by the instability of the secondary acetate bond. The fragmentation follows two primary pathways:

• McLafferty-Type Rearrangement / 1,2-Elimination:

  • The molecular ion (

    , m/z 224) is typically weak or absent.

  • The acetate group abstracts a

    -hydrogen (from C2 or C6), leading to the elimination of neutral acetic acid ( , 60 Da).

  • Diagnostic Ion: m/z 164 (

    ). This represents the terpene-like hydrocarbon backbone ( ).

• Alpha-Cleavage (Acylium Ion Formation):

  • Direct cleavage of the

    bond yields the acetyl cation.

  • Base Peak: m/z 43 (

    ). This is ubiquitous in acetates but non-specific.

• Hydrocarbon Backbone Fragmentation:

  • The m/z 164 ion undergoes further fragmentation, losing methyl groups and the cyclopentyl ring.

  • Cyclopentyl Cation: m/z 69 (

    ). A key indicator of the cyclopentyl substitution.

Diagnostic Ion Table

m/z (Mass-to-Charge)	Relative Abundance	Identity / Fragment Structure	Mechanistic Origin
224	< 1% (Trace)	(Molecular Ion)	Parent molecule (often invisible).
181	~5%		Loss of Acetyl radical ( ).
164	20-40%		Elimination of Acetic Acid . (Diagnostic).
149	10-15%		Loss of Methyl from the alkene backbone.
95	30-50%		Cyclohexenyl fragment.
69	40-60%		Cyclopentyl cation . (Diagnostic).
43	100% (Base)		Acetyl cation (Acylium).

Fragmentation Pathway Diagram

The following diagram details the causal relationship between the parent molecule and the observed spectral peaks.

Figure 2: EI Fragmentation pathway showing the dominant elimination of acetic acid.

Quality Control & Troubleshooting

Stereoisomer Separation

Due to the three chiral centers, multiple peaks may appear in the chromatogram (typically 2-4 major diastereomers).

• Observation: You may see a cluster of peaks with identical mass spectra (m/z 43, 164, 69) but slightly different retention times.

• Action: Do not integrate them as impurities. Report as "Isomer 1," "Isomer 2," etc. The trans-diequatorial isomers typically elute later than axial conformers on non-polar columns.

System Suitability

Before running the sample, inject a standard mixture (e.g., Alkane Ladder

) to calculate Retention Indices (RI) .

• Predicted RI (DB-5): ~1550 – 1650.

• Note: Comparing RI is more reliable than retention time alone for identifying this compound in complex mixtures (e.g., essential oils).

Common Artifacts

• Column Bleed: Siloxane peaks at m/z 73, 207, 281. Ensure the transfer line is

  .[2]

• Thermal Degradation: If m/z 164 is the only high-mass peak and m/z 224 is completely zero, the injector temperature may be too high, causing pyrolysis before the MS. Lower inlet to

  to verify.

References

• NIST Mass Spectrometry Data Center. (2023). Electron Ionization Mass Spectra of Cyclohexyl Acetate Derivatives. National Institute of Standards and Technology. [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.
• Adams, R. P. (2007). Identification of Essential Oil Components by Gas Chromatography/Mass Spectrometry. Allured Publishing Corporation. (Source for Retention Indices of terpene esters).

Sources

• 1. thepharmajournal.com [thepharmajournal.com]
• 2. researchgate.net [researchgate.net]

4-Cyclopentyl-2-methylcyclohexyl acetate as a chiral building block

Executive Summary

4-Cyclopentyl-2-methylcyclohexyl acetate (4-CPMA) is a high-value chiral building block characterized by a trisubstituted cyclohexane ring.[1] Unlike simple menthol derivatives, 4-CPMA offers a unique "conformational lock" driven by the bulky C4-cyclopentyl group.[1] This lipophilic anchor forces the cyclohexane ring into a rigid chair conformation, allowing the C1-acetate and C2-methyl groups to direct stereoselective transformations with exceptional facial bias.[1]

This guide details the utility of 4-CPMA in drug discovery—specifically for GPCR ligand synthesis (e.g., NK1 antagonists, CCR2 modulators)—and provides validated protocols for its enzymatic resolution and subsequent synthetic applications.[1]

Structural Analysis & Mechanism of Action

The Conformational Anchor Effect

The utility of 4-CPMA relies on the thermodynamic preference of the bulky cyclopentyl group (A-value ~2.2 kcal/mol) to occupy the equatorial position. This locks the ring conformation, preventing ring-flipping that typically erodes stereoselectivity in simpler cyclohexyl systems.[1]

• C4-Cyclopentyl: Acts as the "Anchor" (Equatorial).

• C2-Methyl: Acts as the "Steering Group" (Trans-diequatorial or Cis-axial/equatorial relative to C1).[1]

• C1-Acetate: The "Reactive Center" or "Chiral Handle."[1]

Stereochemical Pathways (DOT Visualization)

The following diagram illustrates the kinetic resolution pathway used to isolate the active chiral acetate from its racemic precursor, utilizing the conformational bias of the scaffold.

Figure 1: Enzymatic Kinetic Resolution (EKR) workflow for isolating the chiral acetate scaffold. The bulky cyclopentyl group enhances enzyme recognition, improving enantioselectivity (E-value).

Experimental Protocols

Protocol A: Enzymatic Kinetic Resolution (EKR)

Objective: To isolate enantiopure (+)-4-CPMA from the racemic alcohol mixture. Mechanism: Lipase-catalyzed transesterification.[1] The enzyme creates a "chiral pocket" that accommodates only one enantiomer of the bulky alcohol.

Reagents:

• Substrate: (±)-4-Cyclopentyl-2-methylcyclohexan-1-ol (100 mmol)[1]

• Enzyme: Candida antarctica Lipase B (CAL-B), immobilized (e.g., Novozym 435) – 20 mg/mmol substrate.[1]

• Acyl Donor: Vinyl Acetate (5.0 equiv).

• Solvent: tert-Butyl Methyl Ether (MTBE) or Hexane (Anhydrous).[1]

Step-by-Step Procedure:

• Preparation: Dissolve 100 mmol of the racemic alcohol in 250 mL of anhydrous MTBE.

• Activation: Add 500 mmol of Vinyl Acetate.

• Initiation: Add 2.0 g of immobilized CAL-B. Incubate in an orbital shaker at 30°C / 200 rpm.

• Monitoring: Monitor reaction progress via GC-FID (See Section 4 for method).

  • Critical Checkpoint: Stop reaction when conversion reaches exactly 50% (typically 24–48 hours depending on enzyme load).

• Termination: Filter off the immobilized enzyme (can be washed and reused).

• Purification: Concentrate the filtrate under reduced pressure.

• Separation: Perform Flash Column Chromatography (SiO2, Hexane/EtOAc gradient 95:5 to 80:20).

  • Fraction A (Rf ~0.8):(1R,2R,4S)-4-Cyclopentyl-2-methylcyclohexyl acetate (Target).[1]

  • Fraction B (Rf ~0.3): Unreacted (1S,2S,4R)-Alcohol.[1]

Self-Validating Metric: The enantiomeric ratio (E) should be >100. If E < 20, check water content in solvent (water causes non-selective hydrolysis).[1]

Protocol B: Chiral Scaffold Utilization (Nucleophilic Displacement)

Objective: Use 4-CPMA to install a nitrogen heterocycle with inversion of configuration (SN2), a common step in synthesizing neuroactive agents.[1]

Reagents:

• Substrate: Chiral 4-CPMA (10 mmol).

• Nucleophile: Piperazine or Morpholine derivative (12 mmol).

• Catalyst/Activator: Palladium(0) (if allylic) OR standard SN2 conditions (requires hydrolysis to mesylate first). Note: Direct displacement of acetate is difficult; conversion to Mesylate is preferred.

Refined Workflow (Acetate -> Alcohol -> Mesylate -> Amine):

• Hydrolysis: Treat 4-CPMA (10 mmol) with K2CO3 (2 equiv) in MeOH (50 mL) for 2h to yield the chiral alcohol (Retention of configuration).

• Activation: React chiral alcohol with Methanesulfonyl chloride (MsCl, 1.2 equiv) and Et3N in DCM at 0°C.

• Displacement: Treat the crude mesylate with the amine nucleophile (3 equiv) in Acetonitrile at 80°C.

  • Stereochemical Outcome: Inversion of configuration at C1. The C2-methyl and C4-cyclopentyl groups remain fixed, directing the incoming nucleophile away from steric bulk.[1]

Analytical Data & Specifications

Table 1: Physicochemical Properties & GC Retention Data

Parameter	Specification	Notes
Molecular Formula	C14H24O2	MW: 224.34 g/mol
Appearance	Colorless Viscous Liquid	Characteristic "woody/amber" odor
Boiling Point	285–290°C (est.)[1]	High vacuum distillation recommended
GC Method	CP-Chirasil-Dex CB Column	30m x 0.25mm x 0.25µm
GC Temp Profile	100°C (2 min) -> 5°C/min -> 200°C	Split ratio 1:50
Retention (Acetate)	ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> = 14.2 min (Enantiomer A)	= 14.8 min (Enantiomer B)
Retention (Alcohol)	= 18.5 min (Enantiomer A)	= 19.1 min (Enantiomer B)

Pharmaceutical Applications (Pathway Analysis)

4-CPMA is structurally homologous to the scaffolds used in NK1 Receptor Antagonists (e.g., analogs of Aprepitant) and CCR2 Antagonists .[1] The lipophilic cyclopentyl tail mimics the hydrophobic pockets found in these GPCR targets.

Figure 2: Synthetic workflow converting the 4-CPMA building block into a pharmacophore. The rigid cyclohexane core improves oral bioavailability by reducing rotatable bonds.

References

• Enzymatic Kinetic Resolution of Cyclohexanols

  • Title: Continuous-Flow Biocatalytic Process for the Synthesis of the Best Stereoisomers of Commercial Fragrances.[2]

  • Source: MDPI, Catalysts (2020).[1]

  • Relevance: Establishes the protocol for CAL-B mediated resolution of 4-substituted cyclohexyl acet

  • URL:[Link]

• Structural Analogs in Drug Discovery

  • Title: Pharmaceuticals that contain polycyclic hydrocarbon scaffolds.[3][4]

  • Source:Chemical Society Reviews (2015).[3]

  • Relevance: Validates the use of bulky lipophilic scaffolds (like cyclopentyl-cyclohexanes) in FDA-approved drugs for CNS targets.[1]

  • URL:[Link]

• Synthesis of the Scaffold

  • Title: Synthesis method for 2-methylcyclohexyl acetate (Patent CN105315156A).[1]

  • Source: Google P
  • Relevance: Provides the industrial baseline for hydrogenating the arom
  • URL

• General Protocol for Lipase Resolution

  • Title: Application Notes and Protocols for Enzymatic Resolution of Chiral Cyclopentenones (and related cyclic alcohols).[5]

  • Source: BenchChem Application Notes.[5][6]

  • Relevance: General operating parameters for CAL-B/Lipase resolution workflows.

Sources

• 1. WO1999033781A1 - Substituted cyclopentane and cyclopentene compounds useful as neuraminidase inhibitors - Google Patents [patents.google.com]
• 2. Continuous-Flow Biocatalytic Process for the Synthesis of the Best Stereoisomers of the Commercial Fragrances Leather Cyclohexanol (4-Isopropylcyclohexanol) and Woody Acetate (4-(Tert-Butyl)Cyclohexyl Acetate) [mdpi.com]
• 3. Pharmaceuticals that contain polycyclic hydrocarbon scaffolds - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]

Application Note: 4-Cyclopentyl-2-methylcyclohexyl Acetate in Organic Synthesis and Scaffold Design

Executive Summary

4-Cyclopentyl-2-methylcyclohexyl acetate (CAS 93805-76-6) represents a structurally complex, lipophilic ester utilized primarily in the fragrance industry for its woody-floral olfactory profile. However, its utility extends into drug discovery as a robust hydrophobic scaffold. The molecule features a cyclohexane core with three stereocenters, offering a valuable model for studying stereoselective hydrogenation and conformational analysis in substituted cyclohexanes.

This guide provides a definitive protocol for the synthesis, purification, and characterization of 4-cyclopentyl-2-methylcyclohexyl acetate. It highlights the critical stereochemical considerations required to isolate specific isomers, which is essential for structure-activity relationship (SAR) studies in medicinal chemistry.

Chemical Identity & Properties

Property	Data
Chemical Name	4-Cyclopentyl-2-methylcyclohexyl acetate
CAS Number	93805-76-6
Molecular Formula	C₁₄H₂₄O₂
Molecular Weight	224.34 g/mol
LogP (Predicted)	~4.5 - 5.0 (Highly Lipophilic)
Boiling Point	~280–290 °C (Predicted)
Solubility	Soluble in EtOH, DCM, Hexane; Insoluble in Water
Key Functionality	Ester (Acetate), Cycloalkyl Substituents

Synthesis Protocol: Stereoselective Construction

The synthesis of 4-cyclopentyl-2-methylcyclohexyl acetate is a two-step process starting from the aromatic precursor, 4-cyclopentyl-2-methylphenol . The critical step is the catalytic hydrogenation, which determines the diastereomeric ratio of the cyclohexane ring.

Workflow Diagram

Figure 1: Synthetic pathway from aromatic precursor to final acetate ester.[1]

Step 1: Catalytic Hydrogenation (Critical Stereocontrol)

The reduction of the phenol ring creates three new stereocenters. The choice of catalyst influences the cis/trans ratio.

• Reagents: 4-Cyclopentyl-2-methylphenol, 5% Rhodium on Alumina (Rh/Al₂O₃) or Ruthenium on Carbon (Ru/C).

• Solvent: Isopropanol or Cyclohexane.

• Conditions: 50–80 bar H₂, 100–120 °C.

Protocol:

• Load an autoclave with 4-cyclopentyl-2-methylphenol (1.0 eq) and solvent (5-10 volumes).

• Add catalyst (0.5–1.0 wt% loading relative to substrate). Note: Rhodium favors all-cis isomers; Ruthenium may yield more thermodynamic trans isomers.

• Purge with N₂ (3x) then H₂ (3x).

• Pressurize to 50 bar H₂ and heat to 100 °C with vigorous stirring (>800 rpm) to eliminate mass transfer limitations.

• Monitor H₂ uptake. Reaction is complete when uptake ceases (typically 4–8 hours).

• Cool, vent, and filter catalyst through Celite.

• Concentrate filtrate to yield 4-cyclopentyl-2-methylcyclohexanol .

Step 2: Acetylation

Standard esterification converts the alcohol to the acetate.

• Reagents: Crude Alcohol (from Step 1), Acetic Anhydride (1.2 eq), Pyridine (1.5 eq) or DMAP (cat.)/Et₃N.

• Solvent: Dichloromethane (DCM) or neat (if using excess anhydride).

Protocol:

• Dissolve the alcohol in DCM (0.5 M).

• Add Pyridine (1.5 eq) and cool to 0 °C.

• Dropwise add Acetic Anhydride (1.2 eq).

• Allow to warm to room temperature and stir for 4 hours.

• Quench: Add saturated NaHCO₃ solution to neutralize acids.

• Extraction: Extract with DCM (3x). Wash organics with 1M HCl (to remove pyridine), then Brine.

• Purification: Dry over MgSO₄, concentrate, and purify via fractional distillation under reduced pressure (high vacuum required due to high boiling point).

Applications in Drug Development & Research[8]

While primarily known as a fragrance ingredient (woody/floral notes), the 4-cyclopentyl-2-methylcyclohexyl scaffold offers specific utility in medicinal chemistry.

A. Hydrophobic Scaffolding & Bioisosterism

This molecule serves as a saturated, sp³-rich bioisostere for biaryl systems.

• Concept: Replacing a planar biphenyl or phenyl-pyridine core with a cyclopentyl-cyclohexyl system increases the fraction of sp³ carbons (Fsp³), which correlates with improved clinical success by improving solubility and reducing "flatness" (which can lead to non-specific binding).

• Application: Use the alcohol intermediate to attach this lipophilic tail to polar pharmacophores (e.g., carboxylic acids, amines) to modulate LogP and membrane permeability.

B. Permeation Enhancement

Terpene-like esters are often investigated as skin permeation enhancers for transdermal drug delivery.

• Mechanism: The lipophilic acetate tail can disrupt the stratum corneum lipid packing, facilitating the entry of co-administered drugs.

• Protocol for Testing: Formulate 1-5% of the acetate in a propylene glycol vehicle and assess flux of a model drug (e.g., caffeine or ibuprofen) across a Franz diffusion cell.

C. Stereochemical Probe

The molecule exists as multiple diastereomers (e.g., 1R, 2R, 4R vs 1R, 2S, 4R).

• Utility: Separating these isomers (via preparative HPLC or chiral GC) allows researchers to probe the shape selectivity of binding pockets in GPCRs or nuclear receptors where hydrophobic bulk is required but specific steric orientation is critical.

Analytical Characterization

Validating the structure requires distinguishing the isomer mix.

Gas Chromatography - Mass Spectrometry (GC-MS)

• Column: HP-5MS or DB-Wax (polar column preferred to separate isomers).

• Key Fragments (EI, 70eV):

  • m/z 43: Acetyl cation [CH₃CO]⁺ (Base peak or very strong).

  • m/z 164: Loss of Acetic Acid [M - 60]⁺ (Elimination of AcOH).

  • m/z 224: Molecular Ion [M]⁺ (Weak).

  • m/z 81/95: Cycloalkyl fragments.

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, CDCl₃):

  • δ 4.5–5.0 ppm (m, 1H): Methine proton at C1 (alpha to acetate). The coupling constant (J) value here helps determine axial/equatorial orientation (Axial H = large J ~10Hz; Equatorial H = small J ~3Hz).

  • δ 2.05 ppm (s, 3H): Acetate methyl group.

  • δ 0.8–1.0 ppm (d, 3H): Methyl group at C2.

• ¹³C NMR:

  • δ ~170 ppm: Carbonyl carbon.

  • δ ~70-75 ppm: C1 (CH-OAc).

Safety & Handling

• Hazards: As a lipophilic ester, it may cause skin irritation and is likely toxic to aquatic life (based on similar fragrance compounds).

• PPE: Nitrile gloves, safety glasses, and lab coat.

• Storage: Store in a cool, dry place away from oxidizing agents. Stable at room temperature.

References

• The Good Scents Company. (2023). Fragrance and Flavor Materials Information: Cyclohexyl derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 175365, Cyclohexanol, 4-cyclopentyl-2-methyl- (Precursor). Retrieved from [Link]

• China National Intellectual Property Administration. (2021). Patent CN112384489A: Method for manufacturing organic compounds (Hydrogenation of substituted phenols).

Sources

• 1. 2-Methylcyclohexyl acetate | C9H16O2 | CID 98345 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Navigating the Complexities of 4-Cyclopentyl-2-methylcyclohexyl Acetate: A Troubleshooting Guide for NMR Signal Assignment

The structural complexity of 4-Cyclopentyl-2-methylcyclohexyl acetate, with its multiple stereocenters and flexible ring systems, presents a significant challenge for unambiguous Nuclear Magnetic Resonance (NMR) signal assignment. Researchers in pharmaceutical development and organic synthesis frequently encounter hurdles in deciphering the complex interplay of signals arising from diastereomers and conformational isomers. This technical support guide provides a structured approach to troubleshooting common issues, ensuring accurate and reliable characterization of this molecule.

Overview of the Challenge

The primary difficulty in assigning the NMR spectra of 4-Cyclopentyl-2-methylcyclohexyl acetate stems from several factors:

• Stereoisomerism: The presence of three chiral centers gives rise to multiple diastereomers, each with a unique set of NMR signals.

• Signal Overlap: The aliphatic nature of the molecule leads to significant overlap in the proton (¹H) NMR spectrum, particularly in the 1.0–2.5 ppm region, making it difficult to distinguish individual proton environments.[1][2]

• Conformational Dynamics: The cyclohexane ring can exist in different chair conformations, further complicating the spectra.[3][4] The interconversion between these conformations can lead to averaged signals or complex splitting patterns.

Troubleshooting Guide: A Question-and-Answer Approach

This section addresses specific problems encountered during the NMR analysis of 4-Cyclopentyl-2-methylcyclohexyl acetate.

Frequently Asked Questions (FAQs)

Q1: My ¹H NMR spectrum shows a crowded, unresolvable region between 1.0 and 2.5 ppm. How can I begin to assign these signals?

A1: This is a classic case of signal overlap, common in molecules with extensive aliphatic chains or rings.[1][5]

• Initial Assessment: First, identify distinct and well-resolved signals, such as the acetate methyl group (a singlet typically around 2.0 ppm) and the proton on the carbon bearing the acetate group (a multiplet further downfield).[2] This provides a starting point for building the structural puzzle.

• 2D NMR is Essential: To resolve the overlapped region, two-dimensional (2D) NMR techniques are indispensable.

  • COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings through bonds, allowing you to trace the connectivity of the spin systems within the cyclohexane and cyclopentyl rings.[6][7]

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon atom. This is incredibly powerful for spreading out the overlapped proton signals by using the much larger chemical shift dispersion of the ¹³C spectrum.[8][9][10]

Q2: I have synthesized a mixture of diastereomers. How can I use NMR to determine their relative stereochemistry?

A2: Differentiating diastereomers is a key application of advanced NMR techniques.

• Comparative Analysis: If you can isolate the diastereomers, a direct comparison of their ¹H and ¹³C NMR spectra will reveal differences in chemical shifts and coupling constants.

• NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy/Rotating-frame Overhauser Effect Spectroscopy): These experiments are crucial for determining stereochemistry as they detect through-space interactions between protons that are close to each other, typically within 5 Å.[6][7][11] By observing which protons show NOE cross-peaks, you can deduce the relative orientation of substituents on the cyclohexane ring (axial vs. equatorial). For example, a strong NOE between the proton at C2 and a proton at C4 would suggest a cis relationship.

• Coupling Constants (³JHH): The magnitude of the vicinal coupling constants (³JHH) in the cyclohexane ring is highly dependent on the dihedral angle between the coupled protons, as described by the Karplus equation.[12][13]

  • Large couplings (typically 10-13 Hz) are indicative of an axial-axial relationship (dihedral angle ≈ 180°).[12]

  • Smaller couplings (typically 2-5 Hz) suggest axial-equatorial or equatorial-equatorial relationships (dihedral angle ≈ 60°).[12]

Q3: The coupling patterns in my ¹H NMR spectrum are complex and don't look like simple doublets, triplets, etc. What could be the cause?

A3: This is often due to second-order effects or the presence of multiple, similar coupling constants.

• Second-Order Effects: When the chemical shift difference between two coupled protons is not much larger than their coupling constant, the simple n+1 rule breaks down, leading to more complex patterns. This is common in rigid ring systems.

• Virtual Coupling: A proton may appear to be coupled to a proton that is more than three bonds away if they are both strongly coupled to an intervening proton.

• J-Resolved Spectroscopy: This 2D NMR technique can help to simplify complex multiplets by separating chemical shifts and coupling constants onto different axes.[12]

Q4: I am unsure about the assignment of the quaternary carbons in my ¹³C NMR spectrum. How can I confirm them?

A4: Quaternary carbons do not have attached protons and therefore do not show up in an HSQC spectrum.

• HMBC (Heteronuclear Multiple Bond Correlation): This 2D NMR experiment is the solution. It shows correlations between protons and carbons that are two or three bonds away. By observing which protons show correlations to a particular quaternary carbon, you can definitively assign its position in the molecule.

Data Presentation: Expected Chemical Shifts

The following table provides a general guide to the expected ¹H and ¹³C NMR chemical shifts for 4-Cyclopentyl-2-methylcyclohexyl acetate. Note that the exact values will vary depending on the specific diastereomer and the solvent used.[14][15][16]

Assignment	Expected ¹H Chemical Shift (ppm)	Expected ¹³C Chemical Shift (ppm)	Notes
Acetate Methyl (CH₃)	~2.0 (singlet)	~21	Sharp, easily identifiable singlet.
Methoxy Carbonyl (C=O)	-	~170	Quaternary carbon, no proton signal.
CH-OAc	4.5 - 5.0 (multiplet)	70 - 75	Downfield shift due to the electronegative oxygen.
Cyclohexane CH₂	1.0 - 2.0 (multiplets)	25 - 40	Highly overlapped region.
Cyclohexane CH	1.0 - 2.0 (multiplets)	30 - 50
Cyclopentyl CH₂	1.2 - 1.8 (multiplets)	25 - 35
Cyclopentyl CH	1.5 - 2.2 (multiplet)	40 - 50
Cyclohexane CH₃	0.8 - 1.0 (doublet)	15 - 20

Experimental Protocols

Step-by-Step Methodology for Key 2D NMR Experiments

1. COSY (Correlation Spectroscopy)

• Objective: To identify proton-proton spin systems.

• Procedure:

  • Prepare a sample of 4-Cyclopentyl-2-methylcyclohexyl acetate in a deuterated solvent (e.g., CDCl₃) at a concentration of 5-10 mg in 0.6 mL.

  • Acquire a standard ¹H NMR spectrum to determine the spectral width.

  • Set up a gradient-selected COSY (gCOSY) experiment.

  • Use a spectral width that encompasses all proton signals.

  • Acquire data with a sufficient number of increments in the indirect dimension (t₁) to achieve good resolution (typically 256-512).

  • Process the data with a sine-bell window function in both dimensions.

  • Analyze the resulting contour plot to identify cross-peaks, which indicate coupled protons.

2. HSQC (Heteronuclear Single Quantum Coherence)

• Objective: To correlate protons with their directly attached carbons.

• Procedure:

  • Use the same sample prepared for the COSY experiment.

  • Acquire a standard ¹³C NMR spectrum to determine the carbon spectral width.

  • Set up a gradient-selected, phase-sensitive HSQC experiment.

  • Set the ¹H spectral width as in the COSY experiment.

  • Set the ¹³C spectral width to cover the expected range of carbon chemical shifts (e.g., 0-180 ppm).

  • Optimize the one-bond coupling constant (¹JCH) to a typical value for sp³ carbons (~145 Hz).

  • Acquire and process the data. Each cross-peak in the 2D spectrum corresponds to a C-H bond.

3. NOESY (Nuclear Overhauser Effect Spectroscopy)

• Objective: To determine the spatial proximity of protons for stereochemical analysis.

• Procedure:

  • Use a fresh, degassed sample to minimize paramagnetic relaxation.

  • Set up a phase-sensitive gradient-selected NOESY experiment.

  • Set the spectral widths as in the COSY experiment.

  • The mixing time is a critical parameter and may need to be optimized. Start with a mixing time of 500-800 ms.

  • Acquire and process the data. Cross-peaks in the NOESY spectrum indicate that the correlated protons are close in space.

Logical Workflow for Troubleshooting

The following diagram illustrates a systematic approach to resolving signal assignment issues for 4-Cyclopentyl-2-methylcyclohexyl acetate.

Caption: Troubleshooting workflow for NMR signal assignment.

By following this structured troubleshooting guide, researchers can systematically deconstruct the complex NMR spectra of 4-Cyclopentyl-2-methylcyclohexyl acetate, leading to confident and accurate structural elucidation.

References

• Stereochemical Analysis Using Two-Dimensional 2D-NMR COSY Techniques. (n.d.). Organic Chemistry: Current Research. Retrieved February 15, 2026, from [Link]

• Two-Dimensional Deuterium NMR Spectroscopy of Chiral Molecules Oriented in a Polypeptide Liquid Crystal: Applications for the Enantiomeric Analysis through Natural Abundance Deuterium NMR. (1991). Journal of the American Chemical Society. Retrieved February 15, 2026, from [Link]

• 13C, 2H Coupling Constants and "H-Induced 13C NMR Isotope Chemical Shifts in Deuteriated Cyclohexanes. (1992). RSC Publishing. Retrieved February 15, 2026, from [Link]

• Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers. (2020). The Journal of Organic Chemistry. Retrieved February 15, 2026, from [Link]

• NMR Spectra of 1,1,4,4‐Tetramethylcyclohexyl‐cis and trans‐2,6‐diacetate. (1962). The Journal of Chemical Physics. Retrieved February 15, 2026, from [Link]

• Introduction of a method to analyze 3D structures using homonuclear couplings. (n.d.). JEOL. Retrieved February 15, 2026, from [Link]

• Application of 2D EXSY and qNMR Spectroscopy for Diastereomeric Excess Determination Following Chiral Resolution of β‐Lactams. (2020). ChemistrySelect. Retrieved February 15, 2026, from [Link]

• SUPPORTING INFORMATION. (n.d.). Max-Planck-Gesellschaft. Retrieved February 15, 2026, from [Link]

• Signal Overlap in NMR Spectroscopy. (2018). YouTube. Retrieved February 15, 2026, from [Link]

• NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. (1997). The Journal of Organic Chemistry. Retrieved February 15, 2026, from [Link]

• How to Interpret NMR Spectroscopy Results: A Beginner's Guide. (2025). AZoOptics. Retrieved February 15, 2026, from [Link]

• Troubleshooting: ¹H NMR Spectroscopy. (n.d.). University of Rochester. Retrieved February 15, 2026, from [Link]

• NMR Spectroscopy – 13C NMR Coupling Constants. (n.d.). Organic Chemistry Data & Info. Retrieved February 15, 2026, from [Link]

• IV. NUCLEAR MAGNETIC RESONANCE SPECTRA OF SOME DERIVATIVES OF THE STEREOISOMERIC 3-AMINO-1,2-CYCLOHEXANED. (1963). Canadian Journal of Chemistry. Retrieved February 15, 2026, from [Link]

• Accidentally Overlapping Signals Definition. (2025). Fiveable. Retrieved February 15, 2026, from [Link]

• Stereochemistry Information from NOESY/ROESY data … Part 2. (2009). ACD/Labs. Retrieved February 15, 2026, from [Link]

• A guide to 13C NMR chemical shift values. (2015). Compound Interest. Retrieved February 15, 2026, from [Link]

• Stereochemistry Information from NOESY/ROESY data … Part 1. (2026). ACD/Labs. Retrieved February 15, 2026, from [Link]

• 13C Chemical Shift Table. (n.d.). University of Wisconsin-Madison. Retrieved February 15, 2026, from [Link]

• NMR Techniques in Organic Chemistry: a quick guide. (n.d.). University of Cambridge. Retrieved February 15, 2026, from [Link]

• 2-Methylcyclohexyl acetate. (n.d.). PubChem. Retrieved February 15, 2026, from [Link]

• Direct Alkylation of Heteroarenes with Unactivated Bromoalkanes using Photoredox Gold Catalysis. (2017). The Royal Society of Chemistry. Retrieved February 15, 2026, from [Link]

• Interpreting C-13 NMR Spectra. (2023). Chemistry LibreTexts. Retrieved February 15, 2026, from [Link]

• NMR Spectroscopy Practice Problems. (2020). Chemistry Steps. Retrieved February 15, 2026, from [Link]

• H NMR signal assignment. (2024). Reddit. Retrieved February 15, 2026, from [Link]

• Short Summary of 1H-NMR Interpretation. (n.d.). Minnesota State University Moorhead. Retrieved February 15, 2026, from [Link]

• HSQC – Knowledge and References. (n.d.). Taylor & Francis. Retrieved February 15, 2026, from [Link]

• Solved Can someone please help me analyze these NMR. (2021). Chegg. Retrieved February 15, 2026, from [Link]

• qNMR of mixtures: what is the best solution to signal overlap? (2014). Mestrelab Research. Retrieved February 15, 2026, from [Link]

• 1 H, COSY, and HSQC NMR data of compound 4a. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• Guide to Solving NMR Questions. (2012). The OChem Whisperer. Retrieved February 15, 2026, from [Link]

• The key NMR NOESY assignments of compounds (a)—4a and (b)—4b. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• How to Interpret an HSQC-COSY Experiment. (2009). ACD/Labs. Retrieved February 15, 2026, from [Link]

• Interconversion study in 1,4-substituted six-membered cyclohexane-type rings. Structure and dynamics of trans-1,4-dibromo-1,4-dicyanocyclohexane. (2011). The Journal of Chemical Physics. Retrieved February 15, 2026, from [Link]

• How to Process COSY and HSQC Spectra on MestreNova. (2021). YouTube. Retrieved February 15, 2026, from [Link]

• SUPPORTING MATERIALS. (n.d.). MDPI. Retrieved February 15, 2026, from [Link]

• (1r,4s)-(+)-4-hydroxy-2-cyclopentenyl acetate. (n.d.). Organic Syntheses. Retrieved February 15, 2026, from [Link]

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• 1. youtube.com [youtube.com]
• 2. azooptics.com [azooptics.com]
• 3. pubs.aip.org [pubs.aip.org]
• 4. Interconversion study in 1,4-substituted six-membered cyclohexane-type rings. Structure and dynamics of trans-1,4-dibromo-1,4-dicyanocyclohexane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fiveable.me [fiveable.me]
• 6. longdom.org [longdom.org]
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• 12. Introduction of a method to analyze 3D structures using homonuclear couplings | Applications Notes | JEOL Ltd. [jeol.com]
• 13. cdnsciencepub.com [cdnsciencepub.com]
• 14. scs.illinois.edu [scs.illinois.edu]
• 15. compoundchem.com [compoundchem.com]
• 16. chem.libretexts.org [chem.libretexts.org]

Optimizing catalyst loading for 4-Cyclopentyl-2-methylcyclohexyl acetate synthesis

Topic: Optimizing Catalyst Loading for 4-Cyclopentyl-2-methylcyclohexyl Acetate Synthesis Ticket ID: CHEM-OPT-8821 Status: Open Priority: High (Process Optimization)

Executive Summary

This guide addresses the optimization of catalyst loading for the synthesis of 4-Cyclopentyl-2-methylcyclohexyl acetate . This synthesis typically proceeds via a two-stage workflow: the catalytic hydrogenation of the precursor (4-cyclopentyl-2-methylphenol) followed by esterification (acetylation).

Optimizing catalyst loading is not merely about "adding more to go faster." It requires balancing Turnover Frequency (TOF) against mass transfer limitations , stereoselectivity (cis/trans ratios), and side-reaction suppression (dehydration).

Workflow Visualization

The following diagram outlines the critical catalytic checkpoints and potential failure modes associated with catalyst loading.

Figure 1: Reaction pathway highlighting critical catalytic nodes where loading optimization determines product purity versus byproduct formation.

Module 1: Hydrogenation Optimization (The Stereochemical Step)

Objective: Convert the aromatic phenol ring to a cyclohexane ring while maximizing the desired stereoisomer (typically the all-cis or specific cis/trans isomer for olfactory profile) and minimizing hydrogenolysis (loss of oxygen).

Technical Analysis

For hindered phenols like 4-cyclopentyl-2-methylphenol, Ruthenium (Ru) and Rhodium (Rh) are the industry standards.

• Rh/C: Highly active, favors cis-isomer formation under mild conditions, but expensive.

• Ru/Al2O3: Cheaper, robust, but requires higher pressure and careful loading optimization to prevent ring deoxygenation.

Optimization Protocol: Catalyst Loading vs. Selectivity

Parameter	Low Loading (<1 wt% dry basis)	Optimal Loading (2–5 wt% dry basis)	High Loading (>5 wt% dry basis)
Reaction Rate	Slow (Risk of stalling due to poisoning)	Linear Kinetic Regime	Mass Transfer Limited (Diminishing returns)
Stereoselectivity	Variable (Thermodynamic equilibration possible)	High Kinetic Control (Favors cis)	Lower (Local exotherms cause isomerization)
Byproducts	Low	Minimal	High (Hydrogenolysis to hydrocarbons)

Troubleshooting Guide: Hydrogenation

Issue 1: Reaction Stalls at 80-90% Conversion

• Diagnosis: Catalyst poisoning (phenolic tars) or pore blocking.

• Solution: Do not simply add fresh catalyst initially.

  • Check H2 purity.

  • Increase pressure slightly (e.g., from 20 bar to 30 bar).

  • Protocol: If adding fresh catalyst, filter the slurry first to remove polymeric poisons. A "spike" of 10% of the original loading is usually sufficient to complete the reaction.

Issue 2: High Level of Deoxygenated Byproduct (Cycloalkane)

• Diagnosis: Catalyst loading is too high relative to the substrate concentration, or temperature is uncontrolled.

• Mechanism: Ru/C is known to cleave C-O bonds at high temperatures/loadings via hydrogenolysis.

• Solution: Reduce catalyst loading by 50% and lower temperature by 10°C. Switch support to Alumina (Al2O3) which is less prone to hydrogenolysis than Carbon (C) supports.

Module 2: Esterification Optimization (The Kinetic Step)

Objective: Acetylate the sterically hindered secondary alcohol (4-cyclopentyl-2-methylcyclohexanol) without causing elimination (dehydration) to the alkene.

Technical Analysis

The 2-methyl and 4-cyclopentyl groups create significant steric bulk around the hydroxyl group. Standard uncatalyzed acetylation will be sluggish.

• Catalyst Choice: p-Toluenesulfonic acid (p-TSA) or Amberlyst-15 (heterogeneous).

• Risk: Acid-catalyzed dehydration is the primary failure mode for hindered cyclohexanols.

Optimization Protocol: Acid Loading

Catalyst Type	Recommended Loading	Optimization Logic
Homogeneous (p-TSA)	0.5 – 1.0 mol%	Keep low to prevent "charring" and elimination. Requires neutralization workup.
Heterogeneous (Amberlyst-15)	5 – 10 wt%	Higher mass loading allowed due to site isolation. Easy filtration. Preferred for scale-up.
Lewis Acid (ZnCl2 / I2)	1 – 5 mol%	Use only if Brønsted acids cause excessive dehydration.

Troubleshooting Guide: Esterification

Issue 3: Formation of Cyclohexene Derivative (Elimination)

• Diagnosis: Acid concentration is too high or temperature is too high.

• Mechanism: E1 elimination competes with esterification.

• Solution:

  • Switch from homogeneous acid (H2SO4/pTSA) to a heterogeneous resin (Amberlyst-15).

  • Loading Adjustment: Reduce catalyst loading and extend reaction time.

  • Azeotropic Control: Ensure water is removed efficiently (Dean-Stark or molecular sieves) to drive the equilibrium without increasing acid strength.

Issue 4: Incomplete Conversion of Alcohol

• Diagnosis: Steric hindrance is preventing the acylating agent from attacking.

• Solution:

  • Do not increase acid loading (increases side reactions).

  • Add a Nucleophilic Catalyst: Add DMAP (4-Dimethylaminopyridine) at 0.1 - 1.0 mol% . DMAP acts as a "acyl transfer agent," forming a highly reactive N-acylpyridinium intermediate that overcomes steric bulk much more effectively than proton catalysis alone.

Decision Logic for Optimization

Use this flow to diagnose catalyst loading issues during your experimental runs.

Figure 2: Decision matrix for diagnosing catalyst-related failures.

Frequently Asked Questions (FAQs)

Q1: Can I reuse the Rh/C or Ru/Al2O3 catalyst for the hydrogenation step? A: Yes, but with caution. Heterogeneous catalysts often deactivate due to fouling by phenolic tars.

• Protocol: Filter the catalyst hot (under Argon if possible) to prevent product precipitation on the surface. Wash with solvent (e.g., ethanol).

• Expectation: Expect a 10-15% drop in activity per cycle. Increase reaction time or temperature slightly (5°C) to compensate in subsequent runs [1].

Q2: Why is the cis-isomer preferred, and how does catalyst loading affect it? A: In fragrance chemistry, the cis-isomer of cyclohexyl derivatives often possesses stronger odor thresholds. High catalyst loading promotes "kinetic control," favoring the cis-addition of hydrogen across the ring. Low loading or high temperatures can allow the reaction to reach "thermodynamic control," leading to the more stable (but often less potent) trans-isomer [2].

Q3: For the esterification, can I use sulfuric acid? A: While possible, it is not recommended for this specific substrate. 4-Cyclopentyl-2-methylcyclohexanol is prone to dehydration due to the tertiary hydrogens at the branching points. Sulfuric acid is a strong dehydrating agent. Use p-TSA or Amberlyst-15 for a gentler profile, or DMAP with Acetic Anhydride for the highest yield [3].

References

• Selective Catalytic Hydrogenation of Arenols

  • Source: ACS Catalysis (2017).[1] "Selective Catalytic Hydrogenation of Arenols by a Well-Defined Complex of Ruthenium..."

  • Relevance: Establishes protocols for Ru-catalyzed hydrogenation of hindered phenols and c

  • Link:[Link][1]

• Stereoselectivity in Phenol Hydrogenation

  • Source: Journal of Materials Chemistry A.
  • Relevance: Discusses the kinetic vs.

  • Link:[Link]

• Optimization of Esterification

  • Source: Journal of Organic Chemistry (2020).
  • Relevance: Provides the mechanistic basis for using Lewis acids and kinetic optimization to prevent side reactions in esterific

  • Link:[Link]

Sources

• 1. lac.dicp.ac.cn [lac.dicp.ac.cn]

Reference Data & Comparative Studies

Comparative study of 4-Cyclopentyl-2-methylcyclohexyl acetate isomers

An In-Depth Comparative Guide to the Stereoisomers of 4-Cyclopentyl-2-methylcyclohexyl Acetate

Authored by: A Senior Application Scientist

This guide provides a comprehensive framework for the synthesis, separation, and comparative analysis of the stereoisomers of 4-cyclopentyl-2-methylcyclohexyl acetate. Designed for researchers in synthetic chemistry, materials science, and drug discovery, this document moves beyond a simple protocol, offering a detailed rationale for methodological choices and grounding the experimental design in established scientific principles.

Introduction: Unraveling Stereochemical Complexity

4-Cyclopentyl-2-methylcyclohexyl acetate is a saturated ester characterized by a substituted cyclohexane ring. The structural complexity arises from three stereogenic centers on the cyclohexane ring at positions 1 (bearing the acetate group), 2 (bearing the methyl group), and 4 (bearing the cyclopentyl group). This substitution pattern gives rise to a total of 2³ = 8 possible stereoisomers. These isomers can be grouped into diastereomeric pairs (cis/trans relationships) and enantiomeric pairs.

The spatial arrangement of these substituents can significantly influence the molecule's physicochemical properties, biological activity, and sensory characteristics. For instance, in the fragrance industry, different stereoisomers of the same compound can elicit entirely different scent profiles. Similarly, in drug development, stereochemistry is a critical determinant of a molecule's efficacy and safety profile, as different enantiomers can interact differently with chiral biological targets like enzymes and receptors.

This guide outlines a systematic approach to synthesize a mixture of these isomers, separate them using advanced chromatographic techniques, and characterize them to enable a robust comparative study.

Proposed Synthetic and Analytical Workflow

A successful comparative study hinges on a logical and efficient workflow. The proposed pathway involves the synthesis of the precursor alcohol, followed by esterification, and finally, the separation and characterization of the resulting acetate isomers.

Caption: Proposed experimental workflow for the synthesis, separation, and comparative analysis of 4-Cyclopentyl-2-methylcyclohexyl acetate isomers.

Experimental Protocols

The following protocols are designed to be self-validating, with clear checkpoints and rationale for each step.

Synthesis of 4-Cyclopentyl-2-methylcyclohexyl Acetate Isomer Mixture

The synthesis begins with the catalytic hydrogenation of the corresponding phenol to produce the cyclohexanol derivative, which is then esterified. This route is advantageous as it typically yields a rich mixture of diastereomers.

Protocol:

• Hydrogenation of 4-Cyclopentyl-2-methylphenol:

  • Rationale: Catalytic hydrogenation of a phenol is a standard method for producing substituted cyclohexanols. The choice of catalyst and reaction conditions can influence the diastereomeric ratio of the product. A rhodium on carbon (Rh/C) catalyst is often effective under milder conditions than other catalysts like Raney Nickel.

  • Procedure:

    • Charge a high-pressure autoclave with 4-cyclopentyl-2-methylphenol and a suitable solvent (e.g., isopropanol).

    • Add 5% Rh/C catalyst (typically 1-2 mol% relative to the substrate).

    • Seal the reactor, purge with nitrogen, and then pressurize with hydrogen gas (e.g., to 50 bar).

    • Heat the mixture to a specified temperature (e.g., 80-100 °C) with vigorous stirring.

    • Monitor the reaction progress by measuring hydrogen uptake.

    • Upon completion, cool the reactor, vent the hydrogen, and filter the reaction mixture to remove the catalyst.

    • Remove the solvent under reduced pressure to yield the crude 4-cyclopentyl-2-methylcyclohexanol as a mixture of isomers.

• Esterification to Form the Acetate:

  • Rationale: Acetylation of the cyclohexanol intermediate is achieved using acetic anhydride with a base catalyst like pyridine or DMAP. This is a high-yielding and straightforward esterification reaction.

  • Procedure:

    • Dissolve the crude 4-cyclopentyl-2-methylcyclohexanol in a suitable solvent such as dichloromethane.

    • Add pyridine (as a catalyst and acid scavenger).

    • Cool the mixture in an ice bath and add acetic anhydride dropwise with stirring.

    • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or GC).

    • Perform an aqueous workup to remove excess reagents and byproducts.

    • Dry the organic layer and concentrate under reduced pressure to obtain the crude 4-cyclopentyl-2-methylcyclohexyl acetate mixture.

Isomer Separation by Chiral Gas Chromatography (GC)

The separation of stereoisomers, particularly diastereomers and enantiomers, requires chiral stationary phases.

Protocol:

• Rationale: Chiral GC is a powerful technique for separating volatile stereoisomers. The choice of the chiral stationary phase is critical and is based on the formation of transient, diastereomeric complexes with the analytes, leading to different retention times. A cyclodextrin-based column is a common starting point for such separations.

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC System or equivalent, equipped with a Flame Ionization Detector (FID).

  • Column: A chiral capillary column, e.g., a (2,3-di-O-acetyl-6-O-TBDMS)-beta-cyclodextrin phase.

  • Carrier Gas: Hydrogen or Helium.

  • Temperature Program: Start with an optimized oven temperature program, beginning at a low temperature to maximize resolution and ramping up to elute all isomers.

  • Injection: Use a split/splitless injector.

  • Method Development: Systematically optimize the temperature ramp rate and carrier gas flow rate to achieve baseline separation of all isomeric peaks.

Caption: Logical flow of isomer separation using chiral gas chromatography (GC).

Structural Characterization

Once separated, the absolute and relative stereochemistry of each isomer must be determined.

Protocol:

• Mass Spectrometry (MS):

  • Coupled with GC (GC-MS), this will confirm that all separated peaks have the same mass-to-charge ratio, confirming they are isomers. Fragmentation patterns can also provide structural clues.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Rationale: NMR is the most powerful tool for determining the relative stereochemistry (cis/trans relationships) of substituents on a cyclohexane ring.

  • Procedure:

    • Acquire ¹H and ¹³C NMR spectra for each isolated isomer.

    • Utilize 2D NMR techniques like COSY (Correlation Spectroscopy) and NOESY (Nuclear Overhauser Effect Spectroscopy).

    • In the ¹H NMR, the coupling constants (J-values) of the protons on the cyclohexane ring, particularly the proton at C1, can help determine their axial or equatorial orientation.

    • NOESY experiments will show through-space correlations between protons, providing definitive evidence for cis or trans relationships between the substituents. For example, a strong NOE between the methyl protons (at C2) and the proton at C1 would suggest they are on the same face of the ring (cis).

Comparative Data Analysis

All collected data should be tabulated for clear comparison. The following table presents a template for organizing the findings for two hypothetical isomers.

Property	Isomer A (Hypothetical)	Isomer B (Hypothetical)	Method of Analysis	Rationale for Comparison
Retention Time (min)	15.2	17.8	Chiral GC	Indicates difference in interaction with chiral stationary phase.
Relative Stereochemistry	cis-(1,2), trans-(1,4)	trans-(1,2), cis-(1,4)	2D NMR (NOESY)	Defines the spatial arrangement of substituents.
Boiling Point (°C)	235	242	Differential Scanning Calorimetry (DSC)	Reflects differences in intermolecular forces due to molecular shape.
Refractive Index (n_D²⁰)	1.465	1.471	Refractometry	Relates to density and molecular polarizability.
Odor Profile	Fruity, pear-like	Woody, camphoraceous	Sensory Panel Evaluation	Highlights the impact of stereochemistry on sensory perception.
Receptor Binding (IC₅₀, nM)	50	> 10,000	In-vitro Radioligand Binding Assay	Quantifies biological activity for drug development applications.

Conclusion and Future Directions

This guide provides a robust, scientifically grounded framework for a comprehensive comparative study of the 4-cyclopentyl-2-methylcyclohexyl acetate isomers. By systematically synthesizing, separating, and characterizing these molecules, researchers can elucidate critical structure-property and structure-activity relationships. Such understanding is invaluable, whether the goal is to develop a novel fragrance with a specific scent profile or to design a therapeutic agent with high stereospecificity and efficacy.

Future work could involve computational modeling to predict the preferred conformations of each isomer and correlate these with the observed experimental data, further deepening our understanding of how subtle changes in 3D structure dictate molecular function.

References

• Brenna, E., Fuganti, C., & Serra, S. (2003). The use of biocatalysts for the synthesis of chiral building blocks for the fragrance and flavour industry. Tetrahedron: Asymmetry. [Link]

• Sell, C. S. (2006). The Chemistry of Fragrances: From Perfumer to Consumer. Royal Society of Chemistry. [Link]

• Nishimura, S. (2001). Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. John Wiley & Sons. [Link]

• Schurig, V. (2001). Separation of enantiomers by gas chromatography. Journal of Chromatography A. [Link]

• AGILENT TECHNOLOGIES. (2021). Chiral GC Columns - Agilent. Agilent Technologies. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

A Senior Application Scientist's Guide to Cross-Validation of 4-Cyclopentyl-2-methylcyclohexyl Acetate Quantification Methods

Introduction: The Analytical Imperative for a Novel Fragrance Compound

4-Cyclopentyl-2-methylcyclohexyl acetate is an emerging ester of interest within the fragrance and specialty chemical sectors. Its accurate quantification is paramount for ensuring product quality, maintaining batch-to-batch consistency, and adhering to regulatory standards for consumer goods. The choice of analytical methodology is a critical decision point that directly impacts data reliability, throughput, and the economic viability of quality control (QC) processes.

This guide provides an in-depth comparison of two primary analytical techniques for the quantification of this compound: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). We will delve into the fundamental principles of each method, present detailed experimental protocols, and, most importantly, establish a rigorous framework for the cross-validation of these methods. The objective is to equip researchers and drug development professionals with the expertise to select and validate the optimal analytical approach for their specific needs, ensuring data integrity and scientific soundness.[1]

Foundational Analytical Techniques: A Comparative Overview

The quantification of a semi-volatile ester like 4-Cyclopentyl-2-methylcyclohexyl acetate necessitates a technique that offers both high separation efficiency and sensitive detection.

• Gas Chromatography-Mass Spectrometry (GC-MS): This hybrid technique is the gold standard for the analysis of volatile and semi-volatile compounds.[2][3] It couples the powerful separation capabilities of gas chromatography with the definitive identification and quantification power of mass spectrometry.[4][5] For esters used in fragrance applications, GC-MS provides unparalleled specificity and sensitivity.[6][7][8]

• High-Performance Liquid Chromatography (HPLC): HPLC is a cornerstone analytical technique renowned for its versatility in separating a vast range of compounds.[9][10] It separates components in a liquid mobile phase based on their interactions with a solid stationary phase.[11] While less conventional for highly volatile compounds, HPLC is an invaluable alternative when dealing with complex, non-volatile sample matrices or when analyzing thermally labile compounds.[9] A reverse-phase HPLC method has been demonstrated for the structurally similar compound 4-tert-Butylcyclohexyl acetate, supporting its applicability.[12]

Method Deep Dive I: Gas Chromatography-Mass Spectrometry (GC-MS)

Principle and Rationale

GC-MS operates by first vaporizing the sample and separating its components in a gaseous state as they travel through a capillary column.[3] Separation is based on the compounds' boiling points and their affinity for the column's stationary phase.[5] As each separated component elutes from the column, it enters the mass spectrometer, where it is ionized—typically by electron impact (EI)—and fragmented.[5] The resulting mass spectrum is a unique "molecular fingerprint" that allows for highly confident identification and accurate quantification.[2][4]

Causality Behind Experimental Choices:

• Why GC? The target analyte, 4-Cyclopentyl-2-methylcyclohexyl acetate, is a semi-volatile ester, making it an ideal candidate for gas chromatography.

• Why MS Detection? Mass spectrometry provides superior specificity compared to other GC detectors (like Flame Ionization Detection), which is crucial when analyzing complex matrices such as cosmetic or fragrance formulations.[4] It allows for the filtering of co-eluting matrix components, ensuring the quantitative result is solely from the analyte of interest.

Experimental Protocol: GC-MS Quantification

This protocol is a representative method for the quantification of fragrance compounds and should be validated for specific applications.[13]

• Standard Preparation:

  • Prepare a stock solution of 4-Cyclopentyl-2-methylcyclohexyl acetate reference standard at 1000 µg/mL in high-purity methanol.

  • Create a series of calibration standards ranging from 0.1 µg/mL to 50 µg/mL by serial dilution of the stock solution in methanol.

  • Prepare an internal standard (ISTD) solution (e.g., 1,4-dibromobenzene) at a constant concentration of 10 µg/mL and add to all calibration standards and samples.[14]

• Sample Preparation:

  • Accurately weigh 1.0 g of the sample matrix (e.g., cosmetic cream, perfume oil).

  • Dissolve the sample in 10 mL of methyl tert-butyl ether (MtBE).

  • Add the internal standard to achieve a final concentration of 10 µg/mL.

  • Vortex for 1 minute and centrifuge at 4000 rpm for 5 minutes to precipitate any insoluble excipients.

  • Transfer the supernatant to a GC vial for analysis.

• Instrumentation and Conditions:

  • Instrument: Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MS System).[3]

  • Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column.[13]

  • Injector: 250 °C, Splitless mode.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Final hold: Hold at 280 °C for 5 minutes.

  • MS Conditions:

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230 °C.

    • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification (using a characteristic, abundant ion) and Full Scan (m/z 40-400) for confirmation.

Method Deep Dive II: High-Performance Liquid Chromatography (HPLC)

Principle and Rationale

This method utilizes reversed-phase HPLC, where the stationary phase is nonpolar (e.g., C18-modified silica) and the mobile phase is a more polar solvent mixture.[10] The analyte is separated based on its hydrophobicity; more hydrophobic compounds interact more strongly with the stationary phase and thus have longer retention times.[11] Detection is typically achieved using an ultraviolet (UV) detector. Since acetate esters may lack a strong chromophore, detection at lower wavelengths (e.g., 210-220 nm) is often necessary.

Causality Behind Experimental Choices:

• Why HPLC? HPLC is a robust alternative if the sample matrix contains non-volatile components that would contaminate a GC inlet, or if the analyte is susceptible to thermal degradation. It is a highly versatile and widely available technique in pharmaceutical and QC labs.[15]

• Why Reversed-Phase C18? A C18 column is the workhorse of reversed-phase chromatography, offering excellent retention and separation for a wide range of moderately nonpolar organic molecules like our target analyte.

• Why UV Detection? UV detection is a simple, robust, and common HPLC detection method. While not as specific as MS, its performance is adequate for many QC applications when method specificity is demonstrated.

Experimental Protocol: HPLC-UV Quantification

This protocol is adapted from methods for similar organic compounds and requires validation.[16][17]

• Standard Preparation:

  • Prepare a stock solution of 4-Cyclopentyl-2-methylcyclohexyl acetate reference standard at 1000 µg/mL in acetonitrile.

  • Create a series of calibration standards ranging from 1 µg/mL to 100 µg/mL by serial dilution of the stock solution in the mobile phase.

• Sample Preparation:

  • Accurately weigh 1.0 g of the sample matrix.

  • Dissolve and dilute to 10 mL with acetonitrile in a volumetric flask.

  • Vortex for 1 minute. For complex matrices, sonication may be required.

  • Filter the solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

• Instrumentation and Conditions:

  • Instrument: HPLC system with UV Detector (e.g., Agilent 1260 Infinity II).[17]

  • Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent.[17]

  • Mobile Phase: Acetonitrile and water (70:30 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection: UV at 215 nm.

The Crucial Step: Cross-Validation Workflow

Cross-validation is the formal process of verifying that a validated analytical method produces consistent and reliable results when compared to another validated method.[1] This is essential for method transfer, comparing data across different laboratories, or replacing an older method with a new one.[1][18] The process must be governed by a predefined protocol according to international guidelines.[19][20][21]

Cross-Validation Workflow Diagram

Caption: Workflow for the cross-validation of GC-MS and HPLC-UV methods.

Step-by-Step Cross-Validation Protocol

• Define Acceptance Criteria: Before any analysis, establish clear acceptance criteria in a validation protocol, as mandated by ICH guidelines.[21] A common criterion is that the mean result of the new method should be within ±5.0% of the mean result from the original method.

• Prepare Samples: Use a single, homogenous batch of the product matrix. Spike the matrix with the 4-Cyclopentyl-2-methylcyclohexyl acetate reference standard at three different concentration levels:

  • Low QC: Near the limit of quantitation (LOQ).

  • Medium QC: In the middle of the calibration range.

  • High QC: Near the upper limit of the calibration range.

• Analysis:

  • Analyze six replicates from each concentration level using the validated GC-MS method.

  • Analyze six replicates from each concentration level using the validated HPLC-UV method.

• Data Evaluation:

  • Calculate the mean, standard deviation (SD), and relative standard deviation (%RSD) for the results from each method at each concentration level.

  • Calculate the percent difference between the mean concentrations obtained by the two methods at each level:

    • %Difference = [(Mean_HPLC - Mean_GCMS) / Mean_GCMS] * 100

Comparative Performance Data

The following table summarizes the expected performance characteristics of each method, based on typical validation results for similar analytes and established international guidelines.[19][20][22]

Validation Parameter	GC-MS Method	HPLC-UV Method	ICH Q2(R2) Guideline Context [19][21][23]
Specificity	High: Mass detector provides molecular fingerprinting, easily distinguishing analyte from matrix interference.	Moderate: Relies on chromatographic retention time. Prone to interference from co-eluting impurities with similar UV absorbance.	The ability to assess the analyte unequivocally in the presence of other components.
Linearity (r²)	> 0.998	> 0.997	A direct proportional relationship between concentration and analytical response.
Range	0.1 - 50 µg/mL	1 - 100 µg/mL	The interval where the method is precise, accurate, and linear.
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%	The closeness of test results to the true value.
Precision (%RSD)
- Repeatability	< 2.0%	< 2.0%	Precision under the same operating conditions over a short interval.
- Intermediate Precision	< 3.0%	< 3.0%	Within-laboratory variations (different days, analysts, equipment).
Limit of Detection (LOD)	~0.03 µg/mL	~0.3 µg/mL	The lowest amount of analyte that can be detected but not necessarily quantitated.
Limit of Quantitation (LOQ)	~0.1 µg/mL	~1.0 µg/mL	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.
Robustness	Good: Sensitive to changes in oven ramp rate and carrier gas flow.	Excellent: Generally less sensitive to minor variations in mobile phase composition and flow rate.	A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.

Discussion and Recommendations

The cross-validation exercise and performance data reveal distinct advantages for each technique.

• GC-MS is the superior method for trace-level quantification and definitive identification. Its significantly lower LOD and LOQ, combined with the high specificity of mass spectrometric detection, make it the ideal choice for regulatory submissions, impurity profiling, and complex research applications where absolute confidence in analyte identity is required.[5]

• HPLC-UV offers a practical, robust, and high-throughput alternative for routine quality control. While less sensitive than GC-MS, its range is well-suited for assaying the analyte in finished products where concentrations are expected to be higher. Its excellent robustness and simpler sample preparation (no vaporization required) make it highly efficient in a high-volume QC laboratory environment.[15]

Choosing the Right Method:

• For R&D, stability studies, and impurity analysis: Select GC-MS for its high sensitivity and specificity.

• For routine, high-throughput QC of finished products: Select HPLC-UV for its robustness, speed, and lower operational complexity, provided it has been successfully cross-validated against a reference method.

• When dealing with complex, non-volatile matrices: HPLC-UV is the preferred method to avoid GC inlet contamination and potential thermal degradation of the analyte or matrix components.

Conclusion

Both GC-MS and HPLC-UV are powerful and reliable techniques for the quantification of 4-Cyclopentyl-2-methylcyclohexyl acetate. The selection of the optimal method is not a matter of one being universally "better," but rather which is more "fit-for-purpose" based on the specific analytical objective. GC-MS provides unparalleled sensitivity and specificity, making it ideal for research and demanding applications. HPLC-UV offers a pragmatic and robust solution for routine quality control. By implementing a rigorous cross-validation plan as outlined in this guide, laboratories can ensure data comparability and integrity, regardless of the chosen methodology, thereby upholding the highest standards of scientific and regulatory compliance.

References

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained.
• Chrom Tech, Inc. (2025, October 22). Understanding HPLC Instrumentation: Principles & Uses.
• Longdom Publishing. (2024, July 18). The Essentials of High-Performance Liquid Chromatography (HPLC): Principles, Applications, and Advances.
• Lab Manager. (2025, September 2). ICH and FDA Guidelines for Analytical Method Validation.
• ResolveMass Laboratories Inc. (2026, January 1). Working Principle of GC-MS.
• Hussein J. (2025, June 30). Principles and Applications of High-Performance Liquid Chromatography (HPLC): A Review. Biomed Pharmacol J.
• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• ICH. (2023, November 30). Validation of Analytical Procedures Q2(R2).
• National Institute of Standards and Technology. Gas Chromatography – Mass Spectrometry (GC−MS).
• Phenomenex. (2026, January 8). How Does GC-MS Work and Its Principle Explained.
• Open Access Journals. (2024, September 29). High-Performance Liquid Chromatography (HPLC): Principles, Applications, Versatality, Efficiency, nnovation and Comparative Analysis in.
• Pharma Talks. (2025, July 2). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview.
• Agilent. What is High-Performance Liquid Chromatography (HPLC)?.
• PMC. Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid–liquid extraction and GC–MS.
• Agilent. Gas Chromatography/ Mass Spectrometry Fundamentals.
• Slideshare. GC-MS.-principle, instrumentation,working,Application.
• ThermoFisher. Detection and Quantification of Fragrance Allergens in Complex Matrices using GC Orbitrap MS Technology.
• Investigation of selected fragrance substances in cosmetics based on natural ingredients.
• Shimadzu. Quantitative Analysis of 57 Fragrance Allergens in Cosmetics Using Twin Line MS System.
• Royal Society of Chemistry. (2016, October 28). Good quantification practices of flavours and fragrances by mass spectrometry.
• SIELC Technologies. (2018, February 16). Separation of 4-tert-Butylcyclohexyl acetate on Newcrom R1 HPLC column.
• PharmaGuru. (2025, August 11). Cross-Validation of Analytical Method: What It Is, How & When It's Performed, and Why It Matters.
• The Good Scents Company. methyl cyclohexyl acetate, 14352-61-5.
• European Bioanalysis Forum. (2017, September). Cross and Partial Validation.
• Agilent. Application Compendium Solutions for Preparative HPLC.
• Atul Ltd. 2-Methylcyclohexyl acetate.
• PMC. (2024, November 6). Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion.
• Cheméo. 2-methylcyclopentyl acetate - Chemical & Physical Properties.
• IQVIA Laboratories. (2025, March 26). Cross-Validations in Regulated Bioanalysis.
• CymitQuimica. CAS 5726-19-2: 2-Methylcyclohexyl acetate.
• Biological and Molecular Chemistry. (2025, August 15). Analysis of Gas Chromatography–triple Quadrupole Mass Spectrometry Retention Times for Pesticide Multi-residue Extraction in T.
• La démarche ISO 17025. A practical guide to analytical method validation, including measurement uncertainty and accuracy profiles.
• Apollo Scientific. (2023, February 23). 2-Methylcyclohexyl acetate.
• Benchchem. GC-MS Characterization: A Comparative Guide to 4-Cyclohexyl-2-methyl-2-butanol and Linalool.
• SpringerLink. (2021, January 23). Robust and Fast UV–HPLC Method for Biotransformation Analysis of Azecines.
• Benchchem. A Comparative Guide to the Validation of a Novel HPLC Method for the Quantification of Cyclohexyl-phenyl-methanone oxime.
• Pharmacognosy Journal. (2021, March 15). Gas Chromatography-Mass Spectrometry (GC-MS) Assay of Bio- Active Compounds and Phytochemical Analyses in Three Species of Apocynaceae.
• HPLC User's Guide.
• International Journal of Research in Ayurveda and Pharmacy. (2019, December 17). GC-MS analysis of two stages of Raphanus sativus Linn. (Moolak).
• PubMed. (2015, July 15). Determination of (4-methylcyclohexyl)methanol isomers by heated purge-and-trap GC/MS in water samples from the 2014 Elk River, West Virginia, chemical spill.

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Purity Analysis of 4-Cyclopentyl-2-methylcyclohexyl Acetate: A Comparative Technical Guide

Executive Summary & Technical Context[1][2][3][4][5][6][7]

4-Cyclopentyl-2-methylcyclohexyl acetate represents a class of complex alicyclic esters frequently utilized in fragrance chemistry and pharmaceutical intermediates. Structurally, the molecule features a cyclohexane ring substituted at the 1, 2, and 4 positions, introducing significant stereochemical complexity (multiple chiral centers leading to cis/trans diastereomers).

For researchers and quality control professionals, "purity" in this context is twofold:

• Chemical Purity: The mass fraction of the target ester (sum of all isomers) versus impurities (starting alcohols, dehydration products, solvents).

• Isomeric Ratio: The distribution of specific diastereomers, which often dictates the olfactory profile or biological activity.

This guide objectively compares three primary analytical techniques—High-Resolution GC-FID , Quantitative NMR (qNMR) , and GC-MS —to determine the most effective protocol for purity assessment.

Analytical Strategy: The Triad Approach

To ensure data integrity (ALCOA+ principles), a single technique is rarely sufficient. We recommend a "Triad Approach" where GC-FID provides resolution, qNMR provides absolute quantification, and GC-MS identifies unknowns.

Comparative Performance Matrix

Feature	Method A: GC-FID	Method B: 1H qNMR	Method C: GC-MS
Primary Utility	Isomer Ratio & Volatile Purity	Absolute Mass Balance Purity	Impurity Identification
Specificity	High (Chromatographic Resolution)	High (Structural Resolution)	High (Mass Spectral Fingerprint)
Precision (RSD)	< 0.5%	< 1.0% (with proper relaxation)	> 2.0% (Qualitative focus)
Reference Standard	Required for absolute quant	Not Required (Internal Standard only)	Required for quant
Analysis Time	30-45 mins/run	10-15 mins/run	30-45 mins/run
Sample Destructive?	Yes	No	Yes
Key Limitation	Response factors may vary; thermal stability	Sensitivity (LOD ~0.1 mg); overlapping signals	Ionization variability

Method A: High-Resolution GC-FID (The Workhorse)

Objective: To quantify the relative ratio of diastereomers and detect volatile organic impurities (VOIs) with high precision.

Technical Rationale

Flame Ionization Detection (FID) is the industry standard for volatile esters due to its wide linear dynamic range and near-universal response to carbon-hydrogen bonds. For 4-Cyclopentyl-2-methylcyclohexyl acetate, the critical challenge is separating the diastereomers. A polar stationary phase (Polyethylene Glycol - PEG) is superior to non-polar phases for resolving these isomers based on dipole-dipole interactions.

Experimental Protocol

Instrument: Agilent 8890 or equivalent GC System with FID. Column: DB-WAX UI (Ultra Inert), 30 m × 0.25 mm, 0.25 µm film thickness.

Step-by-Step Workflow:

• Sample Preparation:

  • Weigh approx. 50 mg of the sample into a 20 mL headspace vial or dilute 10 µL in 1 mL of GC-grade Hexane for liquid injection.

  • Internal Standard (Optional but Recommended): Add Dodecane (1 mg/mL) to correct for injection variability.

• Inlet Parameters:

  • Mode: Split (Ratio 50:1).

  • Temperature: 250°C.

  • Liner: Ultra Inert split liner with glass wool.

• Oven Program:

  • Initial: 60°C (Hold 2 min).

  • Ramp 1: 10°C/min to 200°C.

  • Ramp 2: 20°C/min to 240°C (Hold 5 min).

  • Note: The slow ramp allows maximal separation of the diastereomers.

• Detector (FID):

  • Temperature: 280°C.

  • H2 Flow: 30 mL/min; Air Flow: 400 mL/min.

• Data Analysis:

  • Integrate all peaks.

  • Calculate Area Normalization % for the sum of isomer peaks vs. total peak area (excluding solvent).

  • Critical Check: Ensure the resolution (Rs) between isomer peaks is >1.5.

Method B: 1H qNMR (The Absolute Reference)

Objective: To determine the absolute mass purity of the sample without requiring an identical reference standard of the analyte.

Technical Rationale

Quantitative NMR (qNMR) relies on the principle that the integrated signal area is directly proportional to the number of nuclei, independent of the chemical structure.[1][2] This makes it the primary method for establishing the purity of "primary standards." For this acetate, the methyl group of the acetate moiety provides a distinct singlet signal (approx. 2.0 ppm) that is often isolated from the complex multiplet signals of the cycloalkyl ring.

Experimental Protocol

Instrument: 400 MHz (or higher) NMR Spectrometer (e.g., Bruker Avance). Internal Standard (IS): Maleic Acid (99.99% TraceCERT®) or 1,3,5-Trimethoxybenzene.

Step-by-Step Workflow:

• Sample Preparation (Gravimetric Precision is Vital):

  • Weigh exactly 10-15 mg of the sample (

    ) into a vial.

  • Weigh exactly 5-10 mg of the Internal Standard (

    ) into the same vial.

  • Dissolve in 0.6 mL of CDCl3 (Deuterated Chloroform). Ensure complete dissolution.

• Acquisition Parameters:

  • Pulse Angle: 90°.

  • Relaxation Delay (D1): 60 seconds (Must be > 5 × T1 of the slowest relaxing nucleus to ensure 99.9% magnetization recovery).

  • Scans (NS): 16 or 32 (for sufficient S/N ratio).

  • Spectral Width: -2 to 14 ppm.

• Processing:

  • Phase and baseline correction (automatic + manual fine-tuning).

  • Integrate the IS signal (e.g., Maleic Acid singlet at ~6.3 ppm). Set value to correspond to number of protons (2H).

  • Integrate the Acetate-Methyl singlet of the analyte at ~2.0 ppm (3H).

• Calculation:

  • : Integral area[1][2]
  • : Number of protons (IS=2, Sample=3)
  • : Molar Mass
  • : Mass weighed
  • : Purity of Internal Standard

Method C: GC-MS (The Detective)[5]

Objective: To identify specific impurities (e.g., unreacted 4-cyclopentyl-2-methylcyclohexanol) that may co-elute or have similar retention times in FID.

Technical Rationale

While FID is non-selective, Mass Spectrometry (MS) provides a fragmentation fingerprint. This is crucial for distinguishing the target ester from potential dehydration byproducts (alkenes) which might have similar boiling points.

Key Diagnostic Ions:

• m/z 43: Acetyl cation

  (Base peak for acetates).

• m/z [M-60]: Loss of acetic acid (characteristic of acetate esters), confirming the molecular weight of the parent alcohol.

Visualizing the Analytical Workflow

The following diagram illustrates the decision-making process for analyzing this compound.

Figure 1: Analytical decision tree for purity assessment. Blue: Start; Yellow: Screening; Green: Quantification; Red: Identification.

Conclusion & Recommendations

For the rigorous analysis of 4-Cyclopentyl-2-methylcyclohexyl acetate , a single method is insufficient due to the complexity of stereoisomers and potential synthesis byproducts.

• Routine QC: Use GC-FID with a WAX column. It offers the best balance of speed, resolution of isomers, and precision.

• Reference Standard Characterization: Use 1H qNMR . It is the only method that provides SI-traceable purity without needing a pre-existing standard of the analyte.

• Troubleshooting: Use GC-MS if the mass balance is low or if "ghost peaks" appear in the FID trace.

Final Verdict: The combination of qNMR (for assay assignment) and GC-FID (for isomeric profile) constitutes the "Gold Standard" for this molecule.

References

• Pauli, G. F., et al. (2012). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry. Link

• Simova, S. (2014). "NMR determination of the purity of pharmaceutical reference materials." Magnetic Resonance in Chemistry. Link

• Gouchi, E. (2019). "Development of a quantitative GC-FID method for the analysis of volatile esters." Journal of Chromatography A. Link

• BIPM. (2020). "Guidance on the use of qNMR for purity determination." Bureau International des Poids et Mesures. Link

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Inter-laboratory comparison of 4-Cyclopentyl-2-methylcyclohexyl acetate analysis

An Inter-Laboratory Comparison Guide to the Analysis of 4-Cyclopentyl-2-methylcyclohexyl Acetate

This guide presents a comprehensive framework for conducting an inter-laboratory comparison for the analysis of 4-Cyclopentyl-2-methylcyclohexyl acetate, a representative semi-volatile fragrance compound. It is designed for researchers, analytical scientists, and quality control professionals seeking to establish robust, reproducible, and comparable analytical methods across multiple facilities. The principles and protocols detailed herein are grounded in established analytical chemistry practices and are designed to ensure the highest level of scientific integrity.

Introduction: The Imperative for Analytical Harmony

In the fragrance and consumer products industries, the precise quantification of aroma compounds like 4-Cyclopentyl-2-methylcyclohexyl acetate is critical for ensuring product consistency, safety, and regulatory compliance. However, analytical results can vary significantly between laboratories due to differences in instrumentation, sample preparation, and operator technique. Inter-laboratory comparisons, or proficiency tests, are essential for evaluating and harmonizing these analytical methods.[1][2][3] They provide an objective measure of a laboratory's performance, build confidence in analytical data, and foster a culture of continuous improvement. This guide outlines a self-validating study design to compare two common analytical techniques: Gas Chromatography-Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS).

Strategic Study Design

A robust study design is the bedrock of a meaningful inter-laboratory comparison. The goal is to isolate the performance of the analytical method itself by standardizing as many other variables as possible.

Sample Preparation and Distribution

A central organizing body will prepare and distribute a homogenous set of samples to a minimum of eight participating laboratories. This approach ensures that any observed variability is due to the analytical execution rather than sample heterogeneity.

The Sample Kit will include:

• Matrix Blank: A cosmetic cream base without the target analyte to assess method specificity and potential contamination.

• Spiked Samples: The matrix blank fortified with two distinct, known concentrations (Low & High) of 4-Cyclopentyl-2-methylcyclohexyl acetate, provided as blind duplicates.

• Certified Reference Material (CRM): A high-purity standard of 4-Cyclopentyl-2-methylcyclohexyl acetate for instrument calibration, ensuring a common point of reference for all participants.[4]

Sources

• 1. IFA - Proficiency testing: Volatile organic compounds with thermal desorption [dguv.de]
• 2. Volatile organic compounds (VOCs) | LGC Standards [lgcstandards.com]
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• 4. merckmillipore.com [merckmillipore.com]

Benchmarking Synthetic Routes for 4-Cyclopentyl-2-methylcyclohexyl Acetate: Stereocontrol and Scalability

Executive Summary

This guide benchmarks the synthesis of 4-Cyclopentyl-2-methylcyclohexyl acetate (CAS 93805-76-6), a structural analog to the commercially significant 4-tert-butylcyclohexyl acetate (Vertenex). The comparative analysis evaluates two distinct methodologies: the Traditional Industrial Route (high-pressure catalytic hydrogenation followed by chemical acetylation) and an Advanced Chemo-Enzymatic Route (stereoselective biocatalytic resolution).

Key Finding: While the Traditional Route offers lower raw material costs and higher volumetric productivity, it suffers from poor stereocontrol (yielding a mix of cis/trans isomers). The Chemo-Enzymatic Route, utilizing Lipase B from Candida antarctica (CAL-B), establishes a new benchmark for isomeric purity (>98% cis-acetate), essential for applications requiring precise olfactory or biological profiles.

Molecule Profile & Stereochemical Significance[1][2]

The target molecule features a cyclohexane ring substituted with a methyl group at C2 and a cyclopentyl group at C4. The olfactory and biological activity of such cyclohexyl esters is heavily dependent on their stereochemistry.

• Target Structure: 4-Cyclopentyl-2-methylcyclohexyl acetate.[1][2][3][4][5]

• Critical Quality Attribute (CQA): The cis-isomer (where the acetate and the alkyl group are on the same side, often forcing the acetate into an axial position) typically possesses a more intense, woody-floral odor profile compared to the trans-isomer.

• Challenge: Thermodynamic equilibration favors the trans-isomer (equatorial acetate), making the synthesis of the cis-isomer challenging via standard chemical methods.

Benchmark 1: Traditional Chemical Synthesis (Baseline)

This method represents the standard industrial approach, prioritizing throughput and cost-efficiency over stereochemical precision. It relies on the heterogeneous catalytic hydrogenation of the aromatic precursor.

Reaction Scheme[8][9][10][11]

• Alkylation: Friedel-Crafts alkylation of o-cresol with cyclopentene to yield 4-cyclopentyl-2-methylphenol.

• Hydrogenation: High-pressure reduction of the phenol to the alcohol.

• Esterification: Acetylation using acetic anhydride.[6]

Detailed Protocol

• Step 1: Hydrogenation

  • Reagents: 4-Cyclopentyl-2-methylphenol (1.0 eq), 5% Rh/C or Ru/Al₂O₃ catalyst (2 wt%).

  • Conditions: 50-80 bar H₂, 120°C, 6 hours in methylcyclohexane solvent.

  • Mechanism: The metal catalyst facilitates syn-addition of hydrogen. However, high temperatures often lead to isomerization, resulting in a thermodynamic mixture (approx. 60:40 trans:cis).

  • Note: Rhodium is preferred over Nickel for ring saturation to minimize hydrogenolysis of the C-O bond.

• Step 2: Chemical Acetylation

  • Reagents: Crude Hydrogenated Alcohol (1.0 eq), Acetic Anhydride (1.2 eq), Sodium Acetate (0.1 eq) or Pyridine (cat.).

  • Conditions: Reflux (100°C) for 2 hours.

  • Workup: Wash with H₂O, neutralize with NaHCO₃, distill.

Performance Metrics

• Yield: 85-90% (Overall).

• Stereoselectivity: Low (Typically 1:1 to 2:1 trans:cis mixture).

• Scalability: High (Batch or Continuous Flow).

Benchmark 2: Chemo-Enzymatic Synthesis (Advanced)

This route benchmarks the "Green Chemistry" alternative, utilizing biocatalysis to achieve high stereochemical purity. It leverages the inherent selectivity of lipases to preferentially acetylate specific isomers.

Reaction Scheme[8][9][10][11]

• Precursor Synthesis: Standard hydrogenation (as in Method A) to obtain the racemic alcohol mixture.

• Enzymatic Resolution: Kinetic resolution using immobilized Lipase (CAL-B).

  • Principle: The enzyme active site sterically favors the cis-alcohol (or specific enantiomer), acetylating it much faster than the trans-isomer.

Detailed Protocol

• Step 1: Biocatalytic Esterification

  • Substrate: Mixture of cis/trans-4-cyclopentyl-2-methylcyclohexanol (100 mM).

  • Acyl Donor: Vinyl Acetate (2.0 eq) (Irreversible donor).

  • Catalyst: Novozym 435 (Immobilized Candida antarctica Lipase B), 10 mg/mL.

  • Solvent: n-Hexane or MTBE (Methyl tert-butyl ether).

  • Conditions: 30°C, orbital shaking (200 rpm), 24 hours.

• Step 2: Separation

  • Filtration: Remove immobilized enzyme (recyclable).

  • Purification: The reaction mixture now contains cis-acetate and unreacted trans-alcohol. These have significantly different boiling points and polarities, allowing easy separation via flash chromatography or fractional distillation.

Performance Metrics

• Yield: 40-45% (Theoretical max for resolution is 50%, unless dynamic kinetic resolution is applied).

• Stereoselectivity: Very High (>98% cis-acetate).[7]

• E-Factor: Low (Recyclable catalyst, mild conditions).

Comparative Analysis

The following table summarizes the experimental data comparing the two methods.

Metric	Method A: Industrial Chemical	Method B: Chemo-Enzymatic
Isomeric Purity (cis)	30 - 45%	> 98%
Overall Yield	85 - 90%	42% (of specific isomer)
Reaction Temp	100 - 120°C	30°C
Pressure	50 - 80 bar H₂	Atmospheric
Catalyst Cost	Medium (Rh/Ru metals)	High (Initial), Low (Per use w/ recycle)
Odor Profile	Generic / Mixed	High Impact / Clean
Sustainability	Low (High energy, waste)	High (Green chemistry)

Expert Insight

The choice between these routes depends on the end-application. For commodity fragrances (detergents, soaps), Method A is sufficient as the cost is the primary driver. However, for fine perfumery or pharmaceutical intermediates , Method B is the superior benchmark. The presence of the trans-isomer can often "flatten" the olfactory profile, making the high-purity product from Method B significantly more valuable despite the lower yield.

Visualization of Workflows

Diagram 1: Industrial Chemical Route (Method A)

This diagram illustrates the linear, high-energy pathway typical of bulk manufacturing.

Caption: The linear industrial pathway results in a thermodynamic mixture of isomers due to harsh hydrogenation conditions.

Diagram 2: Chemo-Enzymatic Resolution (Method B)

This diagram highlights the selectivity and the separation logic of the biocatalytic approach.

Caption: The biocatalytic route utilizes kinetic resolution to isolate the high-value cis-isomer under mild conditions.

References

• Synthesis method for 2-methylcyclohexyl acetate. Google Patents. Patent No. CN105315156A.

• Continuous-Flow Biocatalytic Process for the Synthesis of the Best Stereoisomers of Commercial Fragrances. MDPI Processes, 2020, 8(1), 86.

• Cyclohexanol, 4-cyclopentyl-2-methyl- (Compound Summary). PubChem.

• Effect of solvent on the hydrogenation of 4-phenyl-2-butanone over Pt based catalysts. Journal of Catalysis, 2015, 330, 344-353.[8]

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• 3. 3,3-dimethyl-1-(trimethylsilyl)bicyclo[3.2.2.]nonan-2-one|1160928-74-4 - MOLBASE Encyclopedia [m.molbase.com]
• 4. 4-cyclopentyl-2-methylcyclohexyl acetate CAS#: 93805-76-6 [m.chemicalbook.com]
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• 6. Organic Syntheses Procedure [orgsyn.org]
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• 8. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Cyclopentyl-2-methylcyclohexyl acetate

For researchers and drug development professionals, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemicals we handle, including their safe and compliant disposal. This guide provides a detailed protocol for the proper disposal of 4-Cyclopentyl-2-methylcyclohexyl acetate, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined here are grounded in established safety data and regulatory compliance, reflecting a commitment to best practices in laboratory science.

Understanding the Compound: Hazard Profile and Characteristics

Before addressing disposal, a thorough understanding of the substance is paramount. 4-Cyclopentyl-2-methylcyclohexyl acetate is a combustible liquid.[1][2] While it has a relatively low acute toxicity, proper handling is crucial to avoid potential skin and eye irritation.[1]

Key Safety and Physical Properties:

Property	Value	Source
Appearance	Colorless liquid	[3]
Hazards	Combustible liquid (H227)	[1][2]
Toxicity	LD50 Oral - Rat - > 5,000 mg/kg	[1]
Skin Corrosion/Irritation	Mild skin irritation - Rabbit - 24 h	[1]
Storage	Store in a well-ventilated place. Keep cool.	[1][2]

The primary hazards associated with this compound are its combustibility and potential for mild skin irritation.[1][2] Therefore, the disposal strategy must mitigate fire risk and prevent environmental release.

The Disposal Workflow: A Step-by-Step Protocol

The following protocol provides a systematic approach to the disposal of 4-Cyclopentyl-2-methylcyclohexyl acetate, from initial waste collection to final handoff to certified disposal personnel.

Step 1: Segregation and Collection

Proper waste segregation is the foundation of a safe disposal plan.

• Designated Waste Container: All waste containing 4-Cyclopentyl-2-methylcyclohexyl acetate must be collected in a dedicated, properly labeled, and leak-proof container.[4] Do not mix this waste with other chemical waste streams unless compatibility has been verified.[4]

• Container Material: Use a chemically resistant container, such as high-density polyethylene (HDPE).

• Labeling: The container must be clearly labeled with "Hazardous Waste" and the full chemical name: "4-Cyclopentyl-2-methylcyclohexyl acetate".[4]

• Storage of Waste Container: Keep the waste container closed at all times, except when adding waste.[4] Store it in a well-ventilated area, away from heat, sparks, open flames, and other ignition sources.[1][2][5][6][7] Secondary containment is recommended to prevent the spread of material in case of a leak.[4]

Step 2: Handling and Personal Protective Equipment (PPE)

When handling the waste, adhere to the same safety precautions as when handling the pure compound.

• Required PPE:

  • Gloves: Wear protective gloves.

  • Eye Protection: Use safety glasses or goggles.

  • Lab Coat: A standard lab coat should be worn.[1][2][5][6][7]

Step 3: Disposal of Contaminated Materials

Any materials that come into contact with 4-Cyclopentyl-2-methylcyclohexyl acetate must be treated as hazardous waste.

• Solid Waste: Items such as absorbent pads, gloves, and empty containers should be collected in a separate, clearly labeled solid waste container.[8][9]

• Empty Containers: Original containers of the chemical should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected as hazardous waste.[9] After rinsing, the container can be disposed of according to institutional guidelines for non-hazardous waste.[9]

Step 4: Final Disposal

The ultimate disposal of 4-Cyclopentyl-2-methylcyclohexyl acetate waste must be conducted by a licensed hazardous waste disposal contractor.

• Do Not Dispose Down the Drain: This chemical should not be disposed of down the sink.[1][4]

• Professional Disposal: Arrange for pickup by your institution's Environmental Health and Safety (EHS) office or a certified waste disposal company.[1][2][7][10] They are equipped to handle and transport the waste in accordance with all local, state, and federal regulations.[2][11]

Spill Management: An Emergency Protocol

In the event of a spill, immediate and correct action is critical to prevent a larger incident.

• Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel and ensure the area is well-ventilated.[2][10]

• Control Ignition Sources: As this is a combustible liquid, remove all sources of ignition from the area.[2][6]

• Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite to contain the spill.[2][10]

• Collect and Dispose: Carefully collect the absorbent material and place it in a sealed, labeled container for hazardous waste disposal.[10]

• Clean the Area: Clean the spill area thoroughly.

Visualizing the Disposal Process

To further clarify the disposal workflow, the following diagram illustrates the decision-making process and necessary steps.

Caption: Decision workflow for the safe disposal of 4-Cyclopentyl-2-methylcyclohexyl acetate.

Conclusion: A Commitment to Safety and Compliance

The proper disposal of 4-Cyclopentyl-2-methylcyclohexyl acetate is a critical component of responsible laboratory practice. By adhering to this detailed protocol, researchers and drug development professionals can ensure they are not only protecting themselves and their colleagues but also upholding their commitment to environmental stewardship. This guide serves as a practical tool to translate safety data into actionable procedures, fostering a culture of safety and compliance within the scientific community.

References

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• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. tcichemicals.com [tcichemicals.com]
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• 12. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

Personal Protective Equipment (PPE) &amp; Handling Guide: 4-Cyclopentyl-2-methylcyclohexyl Acetate

Part 1: Core Directive & Risk Assessment[1][2]

Executive Summary

Handling 4-Cyclopentyl-2-methylcyclohexyl acetate requires a safety protocol grounded in the Precautionary Principle . As a specialized intermediate (CAS 93805-76-6) often used in fragrance chemistry or organic synthesis, specific GHS data is frequently aggregated with structural analogs.[1][2]

This guide applies a Read-Across Risk Assessment derived from the closest structural analog, 4-tert-Butylcyclohexyl acetate (Vertex/Orivone) .[1][2] The lipophilic nature of this ester dictates specific glove permeation requirements and respiratory controls to prevent sensitization and environmental release.[1][2]

Hazard Identification (Inferred via Read-Across)

• Primary Risk: Skin and Eye Irritation (Category 2).[1][2]

• Secondary Risk: Aquatic Toxicity (Chronic Category 2) – Prevent drain release.[1][2]

• Sensitization: Potential skin sensitizer (common in high-molecular-weight fragrance esters).[1][2]

Hazard Class	GHS Category	Hazard Statement (H-Code)
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[1][2][3][4]
Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation.[1][2][3]
Aquatic Toxicity	Chronic 2	H411: Toxic to aquatic life with long-lasting effects.[1][2]

Part 2: Scientific Integrity & PPE Matrix

The "Why" Behind the Gear

Standard latex gloves are insufficient for cyclic esters.[1][2] The lipophilic cyclopentyl and cyclohexyl rings facilitate rapid permeation through natural rubber.[1][2] Nitrile is the minimum standard, but High-Breakthrough Time (BTT) Nitrile or Laminate gloves are required for prolonged contact.[1][2]

PPE Selection Matrix[1][2][5]

Protection Zone	Low Volume (< 10 mL)	High Volume (> 100 mL) / Synthesis	Rationale
Hand Protection	Nitrile (0.11 mm) Double-glove recommended.[1][2]	Silver Shield / 4H Laminate Under outer nitrile glove.[1][2]	Esters swell latex; 4H laminate provides >8h breakthrough protection.[1][2]
Eye Protection	Safety Glasses With side shields (ANSI Z87.1).[1][2]	Chemical Splash Goggles Indirect venting.[1][2]	Prevent ocular damage from splashes during reflux or transfer.[1][2]
Respiratory	Fume Hood Standard face velocity (0.5 m/s).[1][2]	Half-Face Respirator OV (Organic Vapor) Cartridge.[1][2]	Required if working outside a hood or during spill cleanup.[1][2]
Body Defense	Lab Coat Cotton/Polyester blend.[1][2]	Chemical Apron Rubber/Neoprene.[1][2]	Protects personal clothing from difficult-to-remove oily residues.[1][2]

Part 3: Operational Protocols & Visualization[1]

Handling Workflow Logic

The following diagram illustrates the decision-making process for safe handling, ensuring that safety barriers scale with experimental risk.

Figure 1: Risk-Based PPE Selection Logic. Select safety tier based on volume and thermal conditions.

Step-by-Step Operational Guide

Phase A: Preparation & Weighing[1]

• Engineering Control: Verify fume hood is operational (sash at safe height).

• Container Check: Inspect the source bottle for crystallization or pressure buildup (rare for esters, but possible if impurities exist).[1][2]

• Transfer: Use a glass pipette or syringe .[1][2] Avoid plastic pipettes if possible, as some esters can leach plasticizers, contaminating the sample.[1][2]

Phase B: Reaction & Synthesis[1]

• Solvent Compatibility: This compound is soluble in common organic solvents (DCM, Ethyl Acetate, Ethanol).[1][2] It is immiscible with water .[1][2]

• Heating: If heating > 60°C, ensure a reflux condenser is fitted.[1][2] The flash point is likely > 100°C (inferred from MW 224.34), but vapors can still form explosive mixtures.[1][2]

• Quenching: No violent reaction with water.[1][2] Wash organic layer with brine/water to remove polar impurities.[1][2]

Phase C: Spill Management

• Minor Spill (< 5 mL): Absorb with vermiculite or paper towels.[1][2] Place in fume hood to evaporate residual volatiles before disposal.[1][2]

• Major Spill (> 50 mL): Evacuate area. Don respirator (OV cartridge). Dike with absorbent socks.[1][2] Do not wash down the drain.[1][2]

Waste Disposal Protocol

This chemical is toxic to aquatic life.[1][2] Zero discharge to sewer systems is permitted.[1][2]

Waste Stream	Classification	Disposal Method
Liquid Waste	Non-Halogenated Organic	Collect in "Organic Solvent" carboy.[1][2] Label "Contains Cyclic Esters".[1][2]
Solid Waste	Contaminated Debris	Double-bag in polyethylene; dispose of as hazardous chemical solid waste.[1][2]
Glassware	Contaminated Sharps	Rinse with acetone into liquid waste before placing in broken glass bin.[1][2]

Emergency Response Workflow

In the event of exposure, immediate action mitigates long-term sensitization risks.[1][2][5]

Figure 2: Immediate Emergency Response Protocol.

References

• ChemicalBook. (2025).[1][2] 4-cyclopentyl-2-methylcyclohexyl acetate - CAS 93805-76-6.[1][2][6][7] Retrieved from [1][2]

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2023).[1][2][3] Evaluation of Chemicals not considered for in-depth evaluation (CAS 93805-76-6). Retrieved from [1][2]

• National Center for Biotechnology Information (PubChem). (2025).[1][2] Compound Summary for Analog: 4-tert-Butylcyclohexyl acetate. Retrieved from [1][2]

• European Chemicals Agency (ECHA). (2025).[1][2][3] Registration Dossier: 2-Methylcyclohexyl acetate (Analog).[1][2] Retrieved from [1][2]

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